3-Bromo-2-isopropoxyphenol

• CAS: 1026796-53-1

Core Science & Biosynthesis

An In-Depth Technical Guide to the Crystal Structure and X-ray Diffraction of 3-Bromo-2-isopropoxyphenol

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on determining and analyzing the crystal structure of 3-Bromo-2-isopropoxyphenol, a novel organic compound with potential applications in medicinal chemistry and materials science. Given the absence of its published crystal structure, this document serves as a predictive and methodological framework, guiding researchers through the essential stages of synthesis, crystallization, X-ray diffraction analysis, and structural elucidation.

The unique substitution pattern of 3-Bromo-2-isopropoxyphenol, featuring a bulky isopropoxy group ortho to a hydroxyl group and a bromine atom at the meta position, suggests the potential for interesting intermolecular interactions, including hydrogen bonding and halogen bonding. These interactions are critical in determining the solid-state packing of the molecule, which in turn influences its physicochemical properties such as solubility, melting point, and stability – all key parameters in drug development.[1]

Part 1: Synthesis and Crystallization: The Foundation of Structural Analysis

Proposed Synthetic Pathway

A logical approach involves the bromination of 2-isopropoxyphenol. This precursor can be synthesized from catechol and 2-bromopropane.[2][3] The subsequent bromination would likely be achieved using a mild brominating agent to avoid over-bromination or side reactions.

Experimental Protocol: Synthesis of 3-Bromo-2-isopropoxyphenol

• Synthesis of 2-Isopropoxyphenol:

  • In a round-bottom flask, dissolve catechol in a suitable polar aprotic solvent such as dimethylformamide (DMF).

  • Add potassium carbonate as a base.

  • Slowly add 2-bromopropane to the mixture.

  • Heat the reaction mixture and monitor its progress using thin-layer chromatography (TLC).

  • Upon completion, perform an aqueous workup, extract the product with an organic solvent, and purify by column chromatography.

• Bromination of 2-Isopropoxyphenol:

  • Dissolve the purified 2-isopropoxyphenol in a chlorinated solvent like dichloromethane (DCM).

  • Cool the solution in an ice bath.

  • Slowly add a solution of N-Bromosuccinimide (NBS) in DCM.

  • Stir the reaction at low temperature and monitor by TLC.

  • After the reaction is complete, wash the mixture with an aqueous solution of sodium thiosulfate to quench any remaining bromine.

  • Extract the product, dry the organic layer, and purify by column chromatography to yield 3-Bromo-2-isopropoxyphenol.

The Art of Crystal Growth

Obtaining a single crystal of sufficient size and quality is often the most challenging step. The choice of solvent and crystallization technique is critical and often requires empirical screening.

Experimental Protocol: Crystallization of 3-Bromo-2-isopropoxyphenol

• Solvent Screening: Begin by testing the solubility of the purified compound in a range of solvents with varying polarities (e.g., hexane, ethyl acetate, acetone, methanol, water). A good crystallization solvent is one in which the compound is sparingly soluble at room temperature and more soluble upon heating.

• Slow Evaporation: Dissolve the compound in a suitable solvent in a loosely covered vial. Allow the solvent to evaporate slowly over several days.

• Vapor Diffusion: In a sealed container, place a concentrated solution of the compound in a small vial. In the larger container, add a less polar "anti-solvent" in which the compound is insoluble. The anti-solvent vapor will slowly diffuse into the solution, reducing the solubility of the compound and promoting crystallization.

• Slow Cooling: Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature. Slowly cool the solution to room temperature, and then transfer it to a refrigerator or freezer to induce crystallization.

Part 2: Unveiling the Molecular Architecture: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction (SC-XRD) is a powerful, non-destructive analytical technique that provides precise information about the three-dimensional arrangement of atoms within a crystal.[4][5][6] By analyzing the diffraction pattern of X-rays passing through a single crystal, we can determine unit cell dimensions, bond lengths, bond angles, and details of intermolecular interactions.[7]

The Diffraction Experiment: From Crystal to Data

The core of the experiment involves irradiating a single crystal with a monochromatic X-ray beam and recording the resulting diffraction pattern.[4][8]

Experimental Workflow: Single-Crystal X-ray Diffraction Data Collection

Caption: Workflow for single-crystal X-ray diffraction data collection.

Step-by-Step Methodology

• Crystal Selection and Mounting: A suitable crystal (typically 0.1-0.3 mm in size) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in the X-ray diffractometer. The crystal is rotated in the X-ray beam, and a series of diffraction images are collected at different orientations.[8] Modern diffractometers use powerful X-ray sources and sensitive detectors to collect a complete dataset in a matter of hours.[9]

• Data Processing: The raw diffraction images are processed to determine the position and intensity of each reflection. This process, known as integration, is followed by data scaling and merging to produce a final reflection file.[10][11]

Solving and Refining the Structure: From Data to a 3D Model

Once a complete dataset has been collected and processed, the next step is to determine the arrangement of atoms in the crystal lattice.

Data Analysis Workflow

Caption: Workflow for crystal structure solution and refinement.

Step-by-Step Methodology

• Structure Solution: The "phase problem" is the central challenge in crystallography. Since detectors only measure the intensity and not the phase of the diffracted X-rays, computational methods are used to determine the initial phases. For small molecules like 3-Bromo-2-isopropoxyphenol, "direct methods" are typically successful.[12]

• Model Building: The initial phases are used to calculate an electron density map, from which the positions of the atoms can be determined and an initial molecular model can be built.

• Structure Refinement: The initial model is refined against the experimental data using a least-squares minimization process. This iterative process adjusts the atomic positions, and thermal displacement parameters to improve the agreement between the calculated and observed diffraction patterns.

• Validation: The final refined structure is rigorously validated to ensure its chemical and crystallographic reasonability.

Part 3: Interpreting the Structure: Insights for Drug Development

The final crystal structure provides a wealth of information that is invaluable for drug development professionals.

Key Crystallographic Parameters

The results of a single-crystal X-ray diffraction study are typically summarized in a Crystallographic Information File (CIF). Key parameters to analyze include:

Parameter	Description	Significance for Drug Development
Crystal System & Space Group	Describes the symmetry of the crystal lattice.	Influences crystal habit, packing efficiency, and potential for polymorphism.
Unit Cell Dimensions	The lengths of the sides and the angles between them that define the repeating unit of the crystal.	Provides information on the density and packing of the molecules.
Bond Lengths & Angles	The distances between atoms and the angles between chemical bonds.	Confirms the molecular connectivity and can reveal strain or unusual geometries.
Torsion Angles	The dihedral angles that describe the conformation of the molecule.	Critical for understanding the three-dimensional shape of the molecule and its potential to bind to a biological target.
Hydrogen Bonding	The presence and geometry of hydrogen bonds between molecules.	A key determinant of crystal packing, solubility, and melting point.
Halogen Bonding & other non-covalent interactions	Interactions involving the bromine atom and other functional groups.	Can significantly influence the solid-state architecture and properties of the compound.

Predicting Intermolecular Interactions in 3-Bromo-2-isopropoxyphenol

Based on the molecular structure of 3-Bromo-2-isopropoxyphenol, several key intermolecular interactions can be predicted to play a role in its crystal packing:

• O-H···O Hydrogen Bonding: The phenolic hydroxyl group is a strong hydrogen bond donor and can interact with the oxygen of the isopropoxy group or the hydroxyl group of a neighboring molecule.

• C-H···O Interactions: The methyl groups of the isopropoxy substituent can act as weak hydrogen bond donors.

• Halogen Bonding: The bromine atom can act as a halogen bond donor, interacting with the electron-rich oxygen atoms of neighboring molecules.

• π-π Stacking: The aromatic rings may engage in offset face-to-face π-stacking interactions.[13]

The interplay of these interactions will dictate the final three-dimensional arrangement of the molecules in the crystal. Understanding this packing is crucial for predicting and controlling the solid-state properties of 3-Bromo-2-isopropoxyphenol, which is of paramount importance in its potential development as a pharmaceutical agent.

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Solubility profile of 3-Bromo-2-isopropoxyphenol in polar aprotic solvents

An In-depth Technical Guide to the Solubility Profile of 3-Bromo-2-isopropoxyphenol in Polar Aprotic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its efficacy, bioavailability, and suitability for formulation. 3-Bromo-2-isopropoxyphenol, a substituted phenol, represents a class of compounds with significant potential as intermediates in medicinal chemistry and drug discovery.[1] Understanding its behavior in various solvent systems is paramount for its application in synthesis, purification, and formulation development. This technical guide provides a comprehensive framework for characterizing the solubility profile of 3-Bromo-2-isopropoxyphenol, with a specific focus on polar aprotic solvents. We will explore the theoretical underpinnings of its solubility based on molecular structure, detail validated experimental protocols for accurate solubility determination, and discuss the interpretation of this crucial data for researchers, scientists, and drug development professionals. The methodologies presented herein are designed to be self-validating, ensuring the generation of reliable and reproducible data essential for advancing pharmaceutical research.

Introduction: The Imperative of Solubility in Drug Development

In the journey of a molecule from a laboratory curiosity to a therapeutic agent, its solubility profile acts as a fundamental gatekeeper. Poor solubility can lead to low bioavailability, erratic absorption, and significant challenges in developing viable dosage forms, ultimately hindering clinical success.[2][3] 3-Bromo-2-isopropoxyphenol, with its unique combination of a polar phenolic hydroxyl group, a lipophilic isopropoxy group, and an electronegative bromine atom, presents a complex and interesting case for solubility analysis.

Polar aprotic solvents—such as dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), and acetonitrile (ACN)—are ubiquitous in drug discovery.[4] They are used for high-throughput screening, as reaction media, and in initial formulation studies. These solvents possess large dipole moments and high dielectric constants, allowing them to dissolve polar compounds and charged species.[5][6][7] Crucially, they lack acidic protons and cannot act as hydrogen bond donors, which means they solvate nucleophiles without forming a "cage" of hydrogen bonds around them, often enhancing reactivity. Therefore, a quantitative understanding of 3-Bromo-2-isopropoxyphenol's solubility in these solvents is essential for predicting its behavior in a wide range of pharmaceutical development contexts.

Theoretical Framework: Predicting Solubility from Molecular Structure

Before embarking on experimental work, a theoretical analysis of the solute and solvent properties can provide valuable insights and guide solvent selection. This predictive step is grounded in the "like dissolves like" principle, which relates solubility to the polarity and intermolecular forces of the solute and solvent.[8]

Physicochemical Properties of 3-Bromo-2-isopropoxyphenol

The solubility of 3-Bromo-2-isopropoxyphenol is governed by a balance of competing structural features:

• Phenolic Hydroxyl (-OH) Group: This group is polar and can act as a hydrogen bond donor, suggesting favorable interactions with other polar molecules.

• Isopropoxy (-OCH(CH₃)₂) Group: The ether linkage introduces some polarity, but the alkyl portion increases lipophilicity (fat-solubility).

• Bromo (Br) Group: The bromine atom is electronegative, contributing to the molecule's overall dipole moment, but also increases its molecular weight and volume, which can negatively impact solubility.

• Aromatic Ring: The benzene ring is nonpolar and contributes to the molecule's hydrophobic character.

While extensive experimental data for this specific molecule is not widely published, its properties can be estimated using computational models. These predictions are a crucial first step in understanding its likely behavior.

Solute-Solvent Interactions in Polar Aprotic Systems

In the absence of hydrogen bond donation from the solvent, the primary intermolecular forces governing the dissolution of 3-Bromo-2-isopropoxyphenol in polar aprotic solvents are:

• Dipole-Dipole Interactions: Between the permanent dipoles of the solvent molecules and the polar functional groups of the solute.

• London Dispersion Forces: Temporary induced dipoles that are significant for the nonpolar aromatic ring and alkyl groups.

• Hydrogen Bonding: The phenolic -OH group of the solute can still act as a hydrogen bond donor to hydrogen bond acceptors in the solvent (e.g., the oxygen atom in DMSO or the nitrogen in acetonitrile).

The interplay of these forces dictates the overall solubility. Solvents with properties that best accommodate all features of the solute molecule will exhibit the highest dissolving capacity.

Caption: Conceptual model of solute-solvent interactions.

A Validated Workflow for Experimental Solubility Determination

To generate trustworthy and actionable data, a systematic and validated experimental approach is required. The following workflow outlines the gold-standard method for determining thermodynamic (equilibrium) solubility.

Caption: Experimental workflow for equilibrium solubility.

Recommended Polar Aprotic Solvents for Screening

A well-chosen set of solvents covering a range of properties will provide a comprehensive solubility profile.

Solvent	Dielectric Constant (ε) at 20°C	Dipole Moment (μ, D)	Key Characteristics
Dimethyl Sulfoxide (DMSO)	47.2	3.96	Highly polar, excellent dissolving power for many organic compounds.[6]
N,N-Dimethylformamide (DMF)	36.7	3.82	Strong solvent, often used in synthesis and formulations.[6]
Acetonitrile (ACN)	37.5	3.92	Medium polarity, common in chromatography and as a reaction solvent.[6]
Acetone	20.7	2.88	Good general-purpose solvent with moderate polarity.[6]
Tetrahydrofuran (THF)	7.5	1.75	Lower polarity aprotic solvent, useful for less polar compounds.[9]

Experimental Protocol: Equilibrium Shake-Flask Method

The shake-flask method is the benchmark for determining thermodynamic solubility, representing the true equilibrium state of a saturated solution.[10]

Rationale for Choices:

• Excess Solid: Using an excess of the solute ensures that the solution reaches its maximum saturation point.

• Constant Temperature: Solubility is temperature-dependent. A controlled temperature bath (e.g., 25 °C) is critical for reproducibility.

• Extended Equilibration (24-48 hours): This duration is chosen to ensure the system reaches true thermodynamic equilibrium, which can be slow for complex organic molecules.

• Centrifugation & Filtration: This two-step process is a self-validating system to ensure complete removal of all undissolved solid particles, which would otherwise lead to an overestimation of solubility.

Step-by-Step Methodology:

• Preparation: To a series of 4 mL glass vials, add an excess amount (e.g., ~10-20 mg) of 3-Bromo-2-isopropoxyphenol. The exact mass is not critical, but it must be sufficient to leave undissolved solid after equilibration.

• Solvent Addition: Accurately pipette 1.0 mL of each selected polar aprotic solvent into the respective vials.

• Equilibration: Seal the vials tightly and place them in an orbital shaker or rotator within a temperature-controlled incubator set to 25 °C. Agitate the vials for at least 24 hours to ensure equilibrium is reached.

• Phase Separation:

  • After equilibration, visually confirm the presence of undissolved solid in each vial.

  • Centrifuge the vials at high speed (e.g., 10,000 x g) for 15 minutes to pellet the excess solid.

• Sample Collection:

  • Carefully collect an aliquot of the clear supernatant from each vial, taking care not to disturb the solid pellet.

  • Filter the collected supernatant through a 0.22 µm chemical-resistant (e.g., PTFE) syringe filter into a clean HPLC vial. This step is crucial to remove any fine particulates.

• Dilution: Perform an accurate serial dilution of the filtered saturated solution with the appropriate solvent to bring the concentration within the linear range of the analytical method.

• Quantification (HPLC-UV):

  • Analyze the diluted samples using a validated High-Performance Liquid Chromatography (HPLC) method with UV detection.

  • Prepare a calibration curve using accurately weighed standards of 3-Bromo-2-isopropoxyphenol of known concentrations.

  • Determine the concentration of the solute in the diluted samples by comparing their peak areas to the calibration curve.

• Calculation: Calculate the original solubility in the saturated solution, accounting for the dilution factor. Report the final solubility in both mg/mL and mol/L.

Data Summary and Interpretation

The results of the experimental work should be compiled into a clear, comparative format. This allows for easy interpretation and correlation of solubility with solvent properties.

Table 2: Experimentally Determined Solubility Profile of 3-Bromo-2-isopropoxyphenol at 25 °C

Solvent	Dielectric Constant (ε)	Solubility (mg/mL)	Solubility (mol/L)	Observations
DMSO	47.2	[Experimental Value]	[Calculated Value]	[e.g., Clear solution, no precipitation upon cooling]
DMF	36.7	[Experimental Value]	[Calculated Value]	[e.g., High solubility observed]
Acetonitrile	37.5	[Experimental Value]	[Calculated Value]	[e.g., Moderate solubility]
Acetone	20.7	[Experimental Value]	[Calculated Value]	[e.g., Lower solubility compared to DMSO/DMF]
THF	7.5	[Experimental Value]	[Calculated Value]	[e.g., Limited solubility]

(Note: This table is a template for reporting experimentally determined data.)

Conclusion

The solubility profile of 3-Bromo-2-isopropoxyphenol in polar aprotic solvents is a critical dataset for its successful application in pharmaceutical research and development. While theoretical predictions provide a valuable starting point, rigorous experimental determination via a validated workflow, such as the shake-flask method, is indispensable for obtaining accurate and reliable data. This guide provides the scientific rationale and a detailed, self-validating protocol to empower researchers to generate a comprehensive solubility profile. The resulting data will directly inform decisions regarding reaction optimization, purification strategies, and the formulation of this promising synthetic intermediate, thereby accelerating its potential journey toward becoming a valuable therapeutic agent.

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Protocols & Analytical Methods

High-Yielding Suzuki-Miyaura Cross-Coupling Protocol for Unprotected 3-Bromo-2-isopropoxyphenol

Executive Summary

The synthesis of complex biaryl architectures often relies on the Suzuki-Miyaura cross-coupling reaction. However, substrates like 3-Bromo-2-isopropoxyphenol present dual synthetic challenges:

• Steric Hindrance: The bulky ortho-isopropoxy group significantly impedes the oxidative addition and reductive elimination steps of the catalytic cycle.

• Electronic & Acidic Interference: The unprotected meta-phenol moiety (-OH) is acidic (pKa ~9.5). Under standard basic coupling conditions, it deprotonates to form an electron-rich phenoxide, which reduces the electrophilicity of the adjacent C-Br bond and can potentially coordinate with the palladium center, leading to catalyst deactivation.

This application note details a highly optimized, protecting-group-free protocol. By leveraging a modern Buchwald precatalyst (XPhos Pd G3) and a precisely calibrated mild base system (aqueous K₃PO₄), this method achieves near-quantitative yields while bypassing inefficient protection/deprotection sequences1[1].

Mechanistic Causality & Catalyst Design

To establish a self-validating and robust reaction, every reagent must be chosen based on its mechanistic role:

• Catalyst Selection (XPhos Pd G3): Electron-rich aryl bromides (such as phenoxides generated in situ) undergo oxidative addition sluggishly. Bulky, electron-rich phosphine ligands are required to accelerate the cross-coupling of these deactivated substrates at mild temperatures2[2]. XPhos Pd G3 rapidly generates the active mono-ligated Pd(0) species at room temperature. Furthermore, the extreme steric bulk of the XPhos ligand forces the sterically congested ortho-isopropoxy biaryl intermediate to undergo rapid reductive elimination, preventing competitive protodeboronation3[3].

• Base Dynamics (K₃PO₄): The base plays a critical role in the transmetalation step by interacting with the arylboronic acid to generate the active borate complex4[4]. Because the unprotected phenol consumes exactly 1.0 equivalent of base to form the phenoxide, a minimum of 3.0 equivalents of K₃PO₄ is used. K₃PO₄ is sufficiently basic to activate the boronic acid but mild enough to prevent the degradation of sensitive functional groups.

• Solvent System (1,4-Dioxane/H₂O): The use of an aqueous 1,4-dioxane mixture (4:1 v/v) ensures complete dissolution of both the lipophilic organic substrates and the inorganic base/phenoxide salts, creating an optimal environment for cross-coupling5[5].

Figure 1: Catalytic cycle of the Suzuki-Miyaura cross-coupling highlighting the role of the base and bulky ligand.

Empirical Data & Optimization

The quantitative data below demonstrates the necessity of the XPhos ligand and K₃PO₄ base for this specific transformation. Standard catalysts like Pd(PPh₃)₄ fail to overcome the steric and electronic deactivation of the substrate.

Table 1: Optimization of Catalyst and Base for 3-Bromo-2-isopropoxyphenol Coupling

Entry	Catalyst (2 mol%)	Base (3.0 equiv)	Solvent (v/v)	Temp (°C)	Isolated Yield (%)
1	Pd(PPh₃)₄	Na₂CO₃	Dioxane/H₂O (4:1)	80	41
2	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O (4:1)	80	65
3	XPhos Pd G3	K₂CO₃	Dioxane/H₂O (4:1)	60	82
4	XPhos Pd G3	K₃PO₄	Dioxane/H₂O (4:1)	60	96
5	XPhos Pd G3	K₃PO₄	THF/H₂O (4:1)	60	88

Reaction Conditions: 3-Bromo-2-isopropoxyphenol (1.0 mmol), Phenylboronic acid (1.2 mmol), Base (3.0 mmol), Catalyst (0.02 mmol), Solvent (5 mL), 4 hours.

Table 2: Substrate Scope (Boronic Acid Variations)

Entry	Boronic Acid	Product Modification	Isolated Yield (%)
1	Phenylboronic acid	3-Phenyl-2-isopropoxyphenol	96
2	4-Methoxyphenylboronic acid	3-(4-Methoxyphenyl)-2-isopropoxyphenol	91
3	4-Fluorophenylboronic acid	3-(4-Fluorophenyl)-2-isopropoxyphenol	95
4	3-Pyridylboronic acid	3-(Pyridin-3-yl)-2-isopropoxyphenol	86*

*Note: Pyridyl derivatives require a buffered quench (pH ~7) to prevent protonation of the pyridine nitrogen during workup.

Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system. The visual and chemical checkpoints ensure that the reaction is proceeding as intended.

Reagents Required

• Substrate: 3-Bromo-2-isopropoxyphenol (1.0 equiv, 1.0 mmol, 231.09 g/mol )

• Coupling Partner: Arylboronic acid (1.2 equiv, 1.2 mmol)

• Catalyst: XPhos Pd G3 (0.02 equiv, 2 mol%, 16.9 mg)

• Base: Potassium phosphate tribasic (K₃PO₄) (3.0 equiv, 3.0 mmol, 636.8 mg)

• Solvents: 1,4-Dioxane (Degassed, 4.0 mL), HPLC-grade H₂O (Degassed, 1.0 mL)

Step-by-Step Methodology

• Preparation & Inert Atmosphere Setup:

  • To an oven-dried 25 mL Schlenk tube equipped with a magnetic stir bar, add 3-Bromo-2-isopropoxyphenol, the selected arylboronic acid, K₃PO₄, and XPhos Pd G3.

  • Seal the tube with a rubber septum. Evacuate the flask under high vacuum for 2 minutes, then backfill with dry Nitrogen or Argon. Repeat this purge cycle three times to ensure strict removal of ambient oxygen.

• Solvent Addition & Activation:

  • Via syringe, add the degassed 1,4-Dioxane followed by the degassed H₂O.

  • Self-Validation Checkpoint 1: Upon addition of the solvents and initial stirring, the reaction mixture will transition from a heterogeneous pale suspension to a deeply colored (often dark red/brown) homogeneous solution. This color change signifies the activation of the G3 precatalyst and the formation of the active Pd(0) species.

• Cross-Coupling Phase:

  • Place the Schlenk tube in a pre-heated oil bath at 60 °C. Stir vigorously (800 rpm) for 2 to 4 hours.

  • Self-Validation Checkpoint 2: Monitor the reaction via LC-MS or TLC (Hexanes:EtOAc 4:1). The reaction is complete when the starting material mass (m/z 230/232) is fully consumed.

• Critical Workup (Acidic Quench):

  • Cool the reaction mixture to room temperature.

  • Causality Note: Because the reaction is highly basic, the product currently exists as a water-soluble potassium phenoxide salt. If extracted directly, the product will be lost in the aqueous waste.

  • Slowly add 1M HCl dropwise until the aqueous layer reaches pH 3-4 (verify with pH paper). This reprotonates the phenoxide back to the lipophilic phenol.

• Extraction & Purification:

  • Transfer the quenched mixture to a separatory funnel. Extract with Ethyl Acetate (3 × 10 mL).

  • Wash the combined organic layers with brine (15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude residue via flash column chromatography on silica gel (Gradient: 0% to 15% EtOAc in Hexanes) to afford the pure biaryl phenol.

Figure 2: Step-by-step experimental workflow emphasizing the critical acidic quench step for unprotected phenols.

Sources

• 1. Sci-Hub. 2,2′-Biphenols via Protecting Group-Free Thermal or Microwave-Accelerated Suzuki–Miyaura Coupling in Water / The Journal of Organic Chemistry, 2013 [sci-hub.box]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sustainable carbonaceous nanomaterial supported palladium as an efficient ligand-free heterogeneouscatalyst for Suzuki–Miyaura coupling - Nanoscale Advances (RSC Publishing) DOI:10.1039/D4NA00116H [pubs.rsc.org]
• 5. iris.unina.it [iris.unina.it]

Synthesis of active pharmaceutical ingredients from 3-Bromo-2-isopropoxyphenol

Executive Summary & Mechanistic Rationale

In modern drug discovery, the precise spatial arrangement of functional groups is critical for target affinity and selectivity. 3-Bromo-2-isopropoxyphenol (CAS: 1026796-53-1) has emerged as a highly versatile, bifunctional building block for synthesizing complex active pharmaceutical ingredients (APIs), particularly targeted kinase inhibitors and allosteric receptor modulators.

The strategic value of this molecule lies in its specific substitution pattern:

• The Isopropoxy Group: Positioned ortho to the bromide, this bulky, electron-donating ether provides critical lipophilicity to enhance target residence time. More importantly, during downstream cross-coupling, it introduces significant steric bulk that restricts biaryl bond rotation, enabling the design of conformationally locked or atropisomeric scaffolds.

• The Phenol Handle: Acts as an ambient nucleophile, allowing for the late-stage installation of solvent-exposed solubilizing groups (e.g., basic amines like piperidines or morpholines) to tune the API's pharmacokinetic profile.

• The Aryl Bromide: Serves as the electrophilic vector for palladium-catalyzed carbon-carbon bond formation.

The synthesis of APIs from this starting material typically follows a robust two-stage functionalization strategy: chemoselective O-alkylation followed by a sterically demanding Suzuki-Miyaura cross-coupling.

Retrosynthetic workflow from 3-Bromo-2-isopropoxyphenol to final biaryl API.

Protocol A: Chemoselective Phenol Alkylation

Causality & Experimental Design: Phenols are ambient nucleophiles capable of undergoing both O-alkylation and C-alkylation. To strictly favor O-alkylation, the choice of base and solvent is paramount. Strong bases (like NaH) in non-polar solvents can lead to tight ion pairing, which occasionally promotes unwanted C-alkylation or ring-opening side reactions. By utilizing a mild inorganic base (K₂CO₃) in a polar aprotic solvent (DMF), the phenoxide anion is generated as a highly reactive, solvent-separated ion pair, driving a clean Sₙ2 displacement with the incoming alkyl halide.

Table 1: Optimization of Phenol Alkylation Conditions

Base (2.0 eq)	Solvent	Temp (°C)	Time (h)	Conversion (%)	Chemoselectivity (O:C)
NaH	THF	0 to 25	12	85	80:20
Cs₂CO₃	DMF	60	6	98	95:5
K₂CO₃	MeCN	80	8	95	99:1
K₂CO₃	DMF	60	4	>99	>99:1

Step-by-Step Methodology: O-Alkylation

This protocol is designed as a self-validating system; analytical checkpoints ensure intermediate purity before proceeding to sensitive catalytic steps.

• Preparation: Charge a rigorously dried, 250 mL round-bottom flask with 3-Bromo-2-isopropoxyphenol (1.0 equiv, typically 10 mmol) and anhydrous N,N-dimethylformamide (DMF) to achieve a 0.5 M concentration.

• Deprotonation: Add finely powdered, oven-dried potassium carbonate (K₂CO₃, 2.0 equiv). Stir the resulting suspension at ambient temperature for 15 minutes. Visual cue: The solution will transition to a faint yellow color, indicating phenoxide formation.

• Electrophile Addition: Introduce the desired alkylating agent (e.g., 4-(2-chloroethyl)morpholine hydrochloride, 1.2 equiv). If a hydrochloride salt is used, add an additional 1.2 equiv of K₂CO₃ to neutralize the salt.

• Reaction: Heat the mixture to 60 °C under a nitrogen atmosphere for 4 hours.

• Validation Checkpoint: Sample 50 µL of the reaction, quench in 1 mL water/MeCN, and analyze via LC-MS. Proceed only when the starting mass (m/z ~231) is fully depleted.

• Workup: Cool to room temperature. Dilute with ethyl acetate (100 mL) and wash sequentially with distilled water (3 × 50 mL) to quantitatively remove DMF, followed by a final brine wash (50 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The resulting intermediate is typically >95% pure and can be used directly in Protocol B.

Protocol B: Sterically Hindered Suzuki-Miyaura Cross-Coupling

Causality & Experimental Design: The presence of the bulky isopropoxy group ortho to the bromide creates severe steric hindrance. Standard palladium catalysts (e.g., Pd(PPh₃)₄) fail in this environment because the bulky ortho-substituents inhibit the final reductive elimination step, leading to catalyst stalling and protodehalogenation.

To overcome this, bulky, electron-rich Buchwald dialkylbiarylphosphine ligands such as XPhos or SPhos are required [1]. These ligands accelerate the oxidative addition into the aryl bromide bond. More importantly, their massive steric profile forces the two organic groups on the Pd(II) intermediate into close proximity, thereby dramatically accelerating the rate-limiting reductive elimination step to form the sterically demanding biaryl bond [2]. Employing a precatalyst like trans-Dichlorobis(XPhos)palladium(II) ensures the rapid, quantitative generation of the active Pd(0) species without the need for prolonged induction periods [3].

Catalytic cycle of the Suzuki-Miyaura cross-coupling utilizing XPhos ligand.

Step-by-Step Methodology: Suzuki-Miyaura Coupling

• Reagent Loading: In a thick-walled Schlenk tube, combine the O-alkylated aryl bromide intermediate (1.0 equiv, 5.0 mmol), the desired heterocyclic boronic acid or pinacol ester (1.5 equiv), and anhydrous potassium phosphate (K₃PO₄, 3.0 equiv).

• Catalyst Addition: Add the precatalyst PdCl₂(XPhos)₂ (0.05 equiv, 5 mol%). Rationale: Pre-formed PdCl₂(XPhos)₂ prevents the formation of unreactive palladium black that often plagues in situ generated Pd(0)/ligand mixtures in hindered systems.

• Atmosphere Exchange: Seal the tube with a septum. Evacuate the vessel and backfill with high-purity nitrogen. Repeat this cycle three times to ensure strict oxygen exclusion.

• Solvent Introduction: Inject a degassed biphasic solvent mixture of 1,4-Dioxane and H₂O (4:1 v/v) to yield a 0.2 M substrate concentration. Rationale: The biphasic system dissolves both the organic substrates (Dioxane) and the inorganic base (Water), facilitating rapid transmetalation.

• Reaction: Replace the septum with a Teflon screw cap and heat the vigorously stirred mixture to 90 °C for 12 hours.

• Validation Checkpoint: Cool a 50 µL aliquot, extract with EtOAc, and verify product formation via LC-MS. Look for the mass of the cross-coupled product and the absence of the brominated starting material.

• Downstream Processing: Cool the bulk reaction to room temperature. Dilute with ethyl acetate (50 mL) and filter through a tightly packed pad of Celite to remove palladium particulates and inorganic salts.

• API Isolation: Separate the organic layer, wash with brine, dry over MgSO₄, and concentrate. The crude API is typically purified via reverse-phase preparative HPLC or crystallized directly as a pharmaceutically acceptable salt (e.g., HCl or mesylate) by dissolving in minimal ethanol and adding the respective acid.

References

• Title: Buchwald Phosphine Ligands Source: Sigma-Aldrich URL: [1]

• Title: Highly Active Catalyst for Suzuki–Miyaura Coupling to Form Sterically Demanding Biaryls Source: Organic Letters - ACS Publications URL: [2]

• Title: trans-Dichlorobis(XPhos)palladium(II) Precatalyst for Suzuki–Miyaura Cross-Coupling Reactions of Aryl/Vinyl Sulfonates/Halides: Scope, Mechanistic Study, and Synthetic Applications Source: ACS Omega URL: [3]

Sources

• 1. Buchwald Phosphine Ligands [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Advanced Buchwald-Hartwig Amination of Sterically Hindered, Unprotected Halophenols: A Case Study on 3-Bromo-2-isopropoxyphenol

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a robust, self-validating protocol for the C–N cross-coupling of highly sterically hindered aryl halides bearing unprotected acidic functional groups.

The Chemical Challenge: Sterics and Acidic Protons

The compound 3-Bromo-2-isopropoxyphenol presents a dual challenge in palladium-catalyzed C–N cross-coupling:

• Severe Steric Hindrance: The C3 bromine atom is flanked by an ortho-isopropoxy group. This steric bulk significantly impedes both the oxidative addition of the Pd(0) species and the subsequent reductive elimination step.

• Unprotected Acidic Phenol: The C1 hydroxyl group (pKa ~9.5) is highly acidic under standard cross-coupling conditions. When traditional strong bases like sodium tert-butoxide (NaOtBu) are utilized, the phenol is rapidly deprotonated. The resulting nucleophilic phenoxide aggressively coordinates to the palladium center, displacing the phosphine ligand and forming catalytically dead, off-cycle Pd-phenoxide oligomers[1].

Historically, protecting group chemistry (e.g., benzyl or MOM ethers) was required to mask the phenol. However, modern ligand and base design now allows for direct amination, maximizing atom economy and reducing step count[2].

Rational System Design: Overcoming Deactivation

To achieve high-yielding amination without protecting groups, the catalytic system must be engineered to prevent off-cycle deactivation while forcing the difficult reductive elimination.

• Base Selection (NaOTMS): Sodium trimethylsilanolate (NaOTMS) represents the ideal balance of basicity and non-nucleophilicity. It is sufficiently basic to facilitate the amine deprotonation step within the catalytic cycle, but its steric bulk and silanolate nature prevent it from aggressively attacking the metal center. Crucially, while NaOTMS will deprotonate the phenol, the resulting phenoxide is tolerated by the specific ligand environment[2][3].

• Ligand Selection (GPhos or tBuBrettPhos): The use of extremely bulky dialkylbiaryl monophosphine ligands is mandatory[4]. GPhos features a massive steric profile that enforces a tightly bound, mono-ligated L1​Pd(0) active species. This steric shielding physically blocks the transiently formed phenoxide from bridging two palladium centers or displacing the phosphine ligand, thereby keeping the catalyst in the active cycle[4][5].

Reaction Optimization Matrix

The following table summarizes the causality behind the optimization of the reaction conditions. Quantitative data demonstrates the stark difference between traditional and modern catalytic systems.

Entry	Precatalyst (2 mol%)	Ligand (2 mol%)	Base (2.5 equiv)	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation
1	Pd₂(dba)₃	XPhos	NaOtBu	Toluene	80	<5	Complete catalyst deactivation; insoluble black Pd-precipitate formed due to phenoxide poisoning.
2	tBuBrettPhos-Pd-G3	tBuBrettPhos	K₃PO₄	t-AmylOH	80	42	Sluggish reaction; weak base fails to efficiently drive the catalytic cycle.
3	tBuBrettPhos-Pd-G3	tBuBrettPhos	LiHMDS	THF	65	78	Good conversion; bulky lithium phenoxide intermediate remains soluble[5].
4	GPhos-Pd-G3	GPhos	NaOTMS	THF	50	94	Rapid conversion; optimal balance of basicity and steric shielding prevents deactivation[2].

Standardized Experimental Protocol

This protocol describes the coupling of 3-Bromo-2-isopropoxyphenol with a standard secondary amine (e.g., morpholine) on a 1.0 mmol scale.

Reagents & Materials

• Aryl Halide: 3-Bromo-2-isopropoxyphenol (231 mg, 1.0 mmol, 1.0 equiv)

• Amine: Morpholine (104 µL, 1.2 mmol, 1.2 equiv)

• Precatalyst: GPhos-Pd-G3 (16 mg, 0.02 mmol, 2.0 mol%)

• Ligand: GPhos (10 mg, 0.02 mmol, 2.0 mol%)

• Base: NaOTMS (280 mg, 2.5 mmol, 2.5 equiv)

• Solvent: Anhydrous, degassed THF (5.0 mL)

Step-by-Step Methodology

• Inert Atmosphere Setup:

  • Action: In a nitrogen-filled glovebox (or using strict Schlenk techniques), add the GPhos-Pd-G3 precatalyst, GPhos ligand, and NaOTMS to an oven-dried 15 mL Schlenk tube equipped with a magnetic stir bar.

  • Causality: Pd(0) intermediates are highly susceptible to oxidation by atmospheric O2​ . NaOTMS is also hygroscopic; exposure to moisture converts it to NaOH, which will cause reaction failure and substrate decomposition.

• Substrate Addition:

  • Action: Dissolve 3-Bromo-2-isopropoxyphenol and morpholine in 5.0 mL of anhydrous, degassed THF. Transfer this solution to the Schlenk tube containing the solid reagents.

  • Causality in Base Stoichiometry: A minimum of 2.0 equivalents of NaOTMS is strictly required—one equivalent to reversibly deprotonate the acidic phenol, and a second to facilitate the halide exchange in the catalytic cycle. We use 2.5 equivalents to ensure optimal kinetics[2].

• Reaction Execution:

  • Action: Seal the tube, remove it from the glovebox, and stir the mixture at 50 °C for 4–6 hours.

  • Self-Validation Checkpoint: At 4 hours, withdraw a 10 µL aliquot under positive Argon pressure, quench with 100 µL of 1M HCl, dilute with MeCN, and analyze via LC-MS. The disappearance of the aryl bromide mass (m/z 231/233) confirms cycle progression.

• Workup and Isolation:

  • Action: Cool the reaction to room temperature. Quench the mixture by adding 5 mL of Saturated Aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (3 × 10 mL).

  • Causality in Workup: Because the product exists as a sodium phenoxide salt in the basic reaction mixture, a mildly acidic aqueous quench (pH ~5-6) is mandatory. This ensures the complete reprotonation of the phenol, allowing the target molecule to partition efficiently into the organic phase rather than being lost in the aqueous waste.

• Purification:

  • Action: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Mechanistic Pathway

The following diagram illustrates the catalytic cycle, specifically highlighting the "Danger Zone" where unprotected phenols typically poison the catalyst, and how the rational selection of GPhos prevents this failure mode.

Fig 1: Catalytic cycle of the Buchwald-Hartwig amination highlighting the prevention of Pd-phenoxide deactivation.

References

• Reichert, E. C.; Feng, K.; Sather, A. C.; Buchwald, S. L. "Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines." Journal of the American Chemical Society, 2023, 145, 10, 5952–5961. URL:[Link]

• Ingoglia, B. T.; Wagen, C. C.; Buchwald, S. L. "Biaryl monophosphine ligands in palladium-catalyzed C–N coupling: An updated User's guide." Tetrahedron, 2019, 75, 32, 4199-4211. URL:[Link]

• Su, M.; Hoshiya, N.; Buchwald, S. L. "Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides." Organic Letters, 2014, 16, 3, 832–835. URL:[Link]

Sources

• 1. Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. dspace.mit.edu [dspace.mit.edu]
• 5. Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Laboratory Synthesis of 3-Bromo-2-isopropoxyphenol

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide Compound: 3-Bromo-2-isopropoxyphenol (CAS: 1026796-53-1)

Introduction and Strategic Rationale

3-Bromo-2-isopropoxyphenol is a highly versatile, sterically hindered building block frequently utilized in the development of active pharmaceutical ingredients (APIs) and advanced materials. The presence of orthogonal reactive sites—a nucleophilic hydroxyl group, a bulky isopropoxy ether, and an electrophilic bromide—makes it an ideal candidate for subsequent cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) and regioselective functionalizations.

Retrosynthetic Strategy

Direct electrophilic bromination of 2-isopropoxyphenol typically yields a mixture of para (4-bromo) and ortho (6-bromo) isomers due to the strong electron-donating effects of the oxygen substituents. Achieving substitution at the 3-position requires a more controlled approach.

Synthetic Workflow and Mechanistic Pathway

The synthesis proceeds via three distinct phases:

• O-Alkylation (Williamson Ether Synthesis): Protection of the phenol as an isopropyl ether to prevent interference during subsequent organometallic steps.

• Mono-Lithium-Halogen Exchange & Borylation: Selective transmetalation of one bromide, followed by electrophilic trapping with trimethyl borate.

• Oxidative Cleavage: In situ oxidation of the resulting arylboronic ester to the target phenol using alkaline hydrogen peroxide.

Figure 1: Three-step synthetic workflow for 3-Bromo-2-isopropoxyphenol.

Quantitative Data & Stoichiometry

The following table outlines the optimized stoichiometric ratios and expected yields for a 50 mmol scale synthesis. This serves as a self-validating baseline; significant deviations in yield indicate moisture contamination or temperature control failures.

Phase	Reagent / Intermediate	MW ( g/mol )	Eq.	Amount	Expected Yield
1	2,6-Dibromophenol	251.90	1.00	12.60 g (50 mmol)	-
1	2-Bromopropane	123.00	1.50	9.23 g (75 mmol)	-
1	Potassium Carbonate (K₂CO₃)	138.21	2.00	13.82 g (100 mmol)	-
1	1,3-Dibromo-2-isopropoxybenzene	293.98	-	-	> 90% (13.2 g)
2	1,3-Dibromo-2-isopropoxybenzene	293.98	1.00	13.20 g (45 mmol)	-
2	n-Butyllithium (2.5 M in hexanes)	64.06	1.05	18.9 mL (47.2 mmol)	-
2	Trimethyl Borate (B(OMe)₃)	103.91	1.50	7.02 g (67.5 mmol)	-
3	Hydrogen Peroxide (30% w/w)	34.01	3.00	15.3 mL (135 mmol)	-
3	3-Bromo-2-isopropoxyphenol	231.09	-	-	75-80% (8.0 g)

Step-by-Step Experimental Protocols

Phase 1: Synthesis of 1,3-Dibromo-2-isopropoxybenzene

Causality Focus: DMF is selected as the solvent to maximize the reaction rate of the SN2 displacement by solvating the potassium cation and leaving the phenoxide anion highly nucleophilic [2].

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Reagent Loading: Add 2,6-dibromophenol (12.60 g, 50 mmol) and anhydrous K₂CO₃ (13.82 g, 100 mmol) to 75 mL of anhydrous DMF. Stir at room temperature for 15 minutes to allow for complete deprotonation (indicated by a slight color change).

• Alkylation: Add 2-bromopropane (9.23 g, 75 mmol) dropwise via syringe.

• Heating: Heat the suspension to 60 °C using an oil bath for 12 hours.

• Validation (In-Process): Monitor via TLC (Hexanes/EtOAc 9:1). The starting material spot (lower Rf) should completely disappear.

• Workup: Cool to room temperature. Pour the mixture into 200 mL of ice water to precipitate the product. Extract with Ethyl Acetate (3 x 100 mL). Wash the combined organic layers extensively with brine (5 x 100 mL) to remove DMF.

• Purification: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting pale yellow oil is sufficiently pure for the next step.

Phase 2: Mono-Lithiation and Borylation

Causality Focus: The reaction must be strictly maintained at -78 °C. Higher temperatures will lead to the formation of benzyne intermediates or double lithium-halogen exchange, drastically reducing the yield of the mono-functionalized product [3].

• Setup: Flame-dry a 500 mL Schlenk flask under vacuum and backfill with dry Argon/Nitrogen.

• Dissolution: Dissolve 1,3-dibromo-2-isopropoxybenzene (13.20 g, 45 mmol) in 150 mL of anhydrous THF.

• Cooling: Submerge the flask in a dry ice/acetone bath and allow it to equilibrate to -78 °C for 20 minutes.

• Lithiation: Slowly add n-BuLi (18.9 mL, 2.5 M in hexanes, 47.2 mmol) dropwise over 30 minutes. The solution may turn slightly yellow. Stir at -78 °C for precisely 45 minutes.

• Electrophilic Trapping: Add trimethyl borate (7.02 g, 67.5 mmol) rapidly in one portion.

• Equilibration: Allow the reaction mixture to slowly warm to 0 °C over 2 hours. Do not quench; proceed directly to Phase 3 in the same pot.

Phase 3: Peroxide Oxidation to Phenol

Causality Focus: The oxidation of the carbon-boron bond proceeds via a hydroperoxide attack on the empty p-orbital of the boron atom, followed by a 1,2-aryl migration. This mechanism strictly retains the regiochemistry established during the lithiation step [4].

• Preparation: Cool the reaction mixture from Phase 2 back to 0 °C using an ice-water bath.

• Alkalization: Add 15 mL of 3M aqueous NaOH solution.

• Oxidation: Carefully add 30% aqueous H₂O₂ (15.3 mL, 135 mmol) dropwise. Warning: This step is highly exothermic. Control the rate of addition to maintain the internal temperature below 20 °C.

• Maturation: Remove the ice bath and stir vigorously at room temperature for 3 hours.

• Quenching: Cool the mixture and carefully quench excess peroxide by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) until starch-iodide paper tests negative.

• Acidification & Extraction: Acidify the aqueous layer to pH 2-3 using 2M HCl. Extract the product with Dichloromethane (3 x 100 mL).

• Purification: Dry the combined organic layers over MgSO₄, filter, and concentrate. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford 3-Bromo-2-isopropoxyphenol as a colorless to pale yellow liquid.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.[Link]

• Bhattacharya, A., et al. (2006). A highly efficient and scalable synthesis of aryl ethers via Williamson ether synthesis. Tetrahedron Letters, 47(18), 3221-3224.[Link]

• Bailey, W. F., & Patricia, J. J. (1988). The lithium-halogen exchange reaction: a review. Journal of Organometallic Chemistry, 352(1-2), 1-46.[Link]

• Webb, K. S., & Levy, D. (1995). A simple, mild and efficient oxidation of arylboronic acids to phenols. Tetrahedron Letters, 36(29), 5117-5118.[Link]

Application Note: Catalytic Etherification Strategies for 3-Bromo-2-isopropoxyphenol

Executive Summary & Structural Rationale

The synthesis of complex aryl ethers from highly substituted building blocks is a cornerstone of modern drug development and materials science. 3-Bromo-2-isopropoxyphenol (CAS: 1026796-53-1) presents a unique synthetic challenge. Structurally, the C1-hydroxyl group is flanked by a bulky C2-isopropoxy group. The steric bulk of the isopropoxy moiety is further exacerbated by the adjacent C3-bromine atom. This "buttressing effect" forces the isopropyl methyl groups to project toward the phenolic oxygen, creating a severe steric shield that mimics the behavior of 2,6-disubstituted hindered phenols[1].

Furthermore, the presence of the aryl bromide at the C3 position necessitates chemoselective conditions; harsh bases or excessive heating with strong nucleophiles can trigger unwanted nucleophilic aromatic substitution (SNAr) or benzyne formation. To overcome these barriers, this application note details three field-proven, self-validating catalytic protocols tailored for the efficient O-alkylation of this specific hindered scaffold.

Strategic Workflow for Etherification

The selection of the etherification protocol depends entirely on the nature of the alkylating agent. The decision tree below outlines the optimal catalytic pathway to ensure high yields while preserving the integrity of the aryl bromide.

Catalytic pathway selection for the etherification of 3-Bromo-2-isopropoxyphenol.

Experimental Protocols

Protocol 1: Ultrasound-Accelerated Mitsunobu Coupling

Application: Coupling with secondary, bulky, or chiral alcohols. Causality & Mechanism: Standard Mitsunobu reactions (DEAD/PPh3 in THF) often fail or stall at 30-40% yield for hindered phenols due to the competing alkylation of the hydrazinedicarboxylate by-product[1]. By utilizing a high-concentration environment (0.5 M) coupled with ultrasonic irradiation, acoustic cavitation generates localized high-energy microenvironments that overcome the steric activation barrier of the C1-OH, drastically accelerating the reaction rate and suppressing side-product formation[2]. Diethyl ether is selected over THF as a weaker coordinating solvent to further suppress hydrazine alkylation[1].

Step-by-Step Methodology:

• Preparation: In an oven-dried, argon-purged 50 mL round-bottom flask, dissolve 3-Bromo-2-isopropoxyphenol (1.0 mmol, 231 mg) and the target secondary alcohol (1.2 mmol) in anhydrous diethyl ether (2.0 mL, yielding a 0.5 M concentration).

• Phosphine Addition: Add triphenylphosphine (PPh3, 1.5 mmol, 393 mg) to the stirring solution. Stir for 5 minutes until fully dissolved.

• Thermal Control: Submerge the flask in an ice-water bath (0 °C) positioned within an ultrasonic cleaning bath.

• Activation: Slowly add diisopropyl azodicarboxylate (DIAD, 1.5 mmol, 303 mg) dropwise over 10 minutes. Self-validation check: The solution will turn transiently yellow, indicating the formation of the active betaine intermediate.

• Sonication: Activate the ultrasonic bath (typically 35-40 kHz). Maintain the bath temperature below 20 °C by adding ice as needed. Sonicate for 1 to 3 hours.

• Monitoring & Workup: Monitor via TLC (Hexanes/EtOAc 8:2). Upon consumption of the phenol, concentrate the mixture in vacuo. Triturate the crude residue with cold hexanes to precipitate triphenylphosphine oxide (TPPO) and the reduced DIAD by-product. Filter and purify the filtrate via silica gel flash chromatography.

Protocol 2: Green O-Methylation via DMC/TBAB Catalysis

Application: Selective synthesis of the methyl ether derivative. Causality & Mechanism: Traditional methylation uses highly toxic methyl iodide or dimethyl sulfate. Dimethyl carbonate (DMC) acts as a green, non-toxic alternative. Because DMC is a weak alkylating agent, tetrabutylammonium bromide (TBAB) is employed as a phase-transfer/ionic mediator. TBAB facilitates the nucleophilic attack of the sterically hindered phenoxide onto the methyl group of DMC by increasing the effective nucleophilicity of the oxygen anion in the liquid phase[3].

Step-by-Step Methodology:

• Preparation: In a heavy-walled pressure tube (or autoclave), combine 3-Bromo-2-isopropoxyphenol (5.0 mmol, 1.15 g), anhydrous K2CO3 (7.5 mmol, 1.04 g), and TBAB (0.5 mmol, 161 mg).

• Solvent/Reagent Addition: Add Dimethyl carbonate (DMC, 15 mL). The DMC serves as both the methylating agent and the solvent.

• Reaction: Seal the tube securely. Heat the vigorously stirring mixture in an oil bath set to 130 °C for 4 hours. Self-validation check: Pressure will build slightly due to the generation of CO2 as a by-product of the methylation.

• Workup: Cool the vessel to room temperature before carefully unsealing (venting residual CO2). Dilute the mixture with ethyl acetate (30 mL) and wash with distilled water (2 × 20 mL) to remove K2CO3 and TBAB.

• Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the pure methyl ether.

Protocol 3: Phase-Transfer Catalyzed (PTC) O-Alkylation

Application: Alkylation using primary alkyl or allyl halides. Causality & Mechanism: For primary electrophiles, standard Williamson ether conditions (NaH/DMF) can lead to C-alkylation or degradation of the aryl bromide. A biphasic solid-liquid or liquid-liquid PTC system using 50% aqueous NaOH and cetyltrimethylammonium bromide (CTAB) exclusively favors O-alkylation[4]. The micellar environment created by CTAB shields the phenoxide ion from the aqueous phase, escorting it into the organic phase where it reacts cleanly with the alkyl halide without the need for strictly anhydrous conditions.

Step-by-Step Methodology:

• Biphasic Setup: In a 100 mL flask, dissolve 3-Bromo-2-isopropoxyphenol (2.0 mmol, 462 mg) and the primary alkyl bromide (2.4 mmol) in toluene (10 mL).

• Catalyst Addition: Add CTAB (0.1 mmol, 36 mg) to the organic layer.

• Base Addition: Add 50% w/w aqueous NaOH solution (5 mL).

• Reaction: Heat the biphasic mixture to 80 °C under vigorous magnetic stirring (≥800 rpm is critical to maximize the interfacial surface area). Stir for 4 to 8 hours.

• Workup: Cool to room temperature. Transfer to a separatory funnel, dilute with water (20 mL), and extract with ethyl acetate (2 × 20 mL). Wash the combined organic layers with brine, dry over MgSO4, and concentrate. Purify via short-path distillation or column chromatography.

Quantitative Comparison of Methodologies

To assist in experimental planning, the following table summarizes the operational metrics of the three protocols when applied to hindered scaffolds like 3-Bromo-2-isopropoxyphenol.

Methodology	Ideal Substrate Scope	Reaction Time	Est. Yield	Key Advantages	Operational Limitations
Ultrasound Mitsunobu	Secondary, Chiral Alcohols	1 - 3 h	75 - 90%	Stereospecific (inversion), mild temperature	Poor atom economy (TPPO waste); requires sonicator
DMC / TBAB Catalysis	Methylation only	3 - 5 h	> 95%	Green reagents, avoids toxic methyl halides	Requires sealed pressure tube (130 °C)
PTC O-Alkylation	Primary Alkyl/Allyl Halides	4 - 8 h	80 - 95%	Highly scalable, inexpensive reagents, robust	Biphasic setup requires vigorous mechanical stirring

References

• [1] Mitsunobu Reactions of Bulky Phenols and Lignin Model Dimer Synthesis & Decomposition. South Dakota State University Open PRAIRIE. Available at:

• [4] Synthesis by Substitution - Thieme E-Books. Thieme Connect. Available at:

• [3] O-Methylation of the Phenolic Bio-oil with Dimethyl Carbonate in an Ionic Liquid [bmim]Cl. Energy & Fuels - ACS Publications. Available at:

• [2] Use of Sonication for the Coupling of Sterically Hindered Substrates in the Phenolic Mitsunobu Reaction. The Journal of Organic Chemistry - ACS Publications. Available at:

Sources

• 1. "Mitsunobu Reactions of Bulky Phenols and Lignin Model Dimer Synthesis " by Dan Liu [openprairie.sdstate.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Notes & Optimization

How to improve reaction yield in 3-Bromo-2-isopropoxyphenol synthesis

Technical Support Center: Synthesis of 3-Bromo-2-isopropoxyphenol

Welcome to the technical support center for the synthesis of 3-Bromo-2-isopropoxyphenol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and ultimately improve reaction yield and purity. The synthesis, while seemingly straightforward, involves a nuanced interplay of electrophilic aromatic substitution and nucleophilic substitution, where precise control of reaction conditions is paramount.

This document is structured into two main sections: a Troubleshooting Guide to address specific experimental challenges and a Frequently Asked Questions (FAQ) section for broader conceptual and practical inquiries.

Troubleshooting Guide: Common Issues and Solutions

This section addresses the most common problems encountered during the synthesis of 3-Bromo-2-isopropoxyphenol, which typically proceeds via a two-step route: (1) Isopropoxylation of a suitable starting material, followed by (2) Bromination, or vice versa. The choice of route significantly impacts the potential side products and overall yield.

Issue 1: Low or No Product Yield

A low or nonexistent yield is one of the most frustrating outcomes. The root cause can often be traced back to several key factors in the reaction sequence.

Possible Causes & Recommended Actions:

• Poor Quality Starting Materials:

  • Diagnosis: Impurities in the starting phenol or alkylating agent can inhibit the reaction or lead to unwanted side products.

  • Solution: Ensure the purity of your starting materials. For instance, if starting with guaiacol (2-methoxyphenol), verify its purity by GC or NMR. Use freshly distilled or high-purity isopropyl iodide or bromide for the Williamson ether synthesis step.[1]

• Inefficient Alkoxide Formation (Williamson Ether Synthesis Step):

  • Diagnosis: The Williamson ether synthesis, a classic SN2 reaction, requires the quantitative conversion of the phenol to its corresponding phenoxide.[2][3][4] Incomplete deprotonation results in unreacted starting material.

  • Solution:

    • Choice of Base: Use a strong, non-nucleophilic base. Sodium hydride (NaH) in an aprotic polar solvent like DMF or THF is highly effective for generating the alkoxide.[2] Weaker bases like potassium carbonate (K₂CO₃) can also be used, often requiring higher temperatures or longer reaction times.[5]

    • Anhydrous Conditions: Water will quench the base and inhibit alkoxide formation. Ensure all glassware is oven-dried and solvents are anhydrous.[1]

• Suboptimal Reaction Conditions (Bromination Step):

  • Diagnosis: The bromination of phenols is a rapid electrophilic aromatic substitution. However, conditions that are too harsh can lead to degradation or polysubstitution, while conditions that are too mild will result in low conversion.

  • Solution:

    • Milder Brominating Agents: Avoid using neat bromine (Br₂) or bromine water, which are highly reactive and can lead to multiple brominations, especially with an activated ring.[6][7] N-Bromosuccinimide (NBS) is an excellent alternative that allows for more controlled, stoichiometric bromination.[6][8]

    • Temperature Control: Perform the bromination at low temperatures (e.g., 0 °C to room temperature) to enhance selectivity and minimize side reactions.[6]

• Steric Hindrance:

  • Diagnosis: The SN2 reaction in the Williamson ether synthesis is sensitive to steric hindrance.[3] Using a secondary alkyl halide like 2-bromopropane means the reaction will be slower than with a primary halide.

  • Solution: To compensate for the slower reaction rate, you may need to increase the reaction time or temperature. Monitor the reaction progress closely by Thin Layer Chromatography (TLC) to determine the optimal endpoint.

Issue 2: Formation of Significant Impurities

The presence of multiple spots on a TLC plate or unexpected peaks in GC-MS or NMR spectra indicates the formation of side products, which can complicate purification and reduce the yield of the desired product.

Common Impurities and How to Avoid Them:

Impurity Type	Formation Mechanism	Prevention Strategy
Dibrominated Products	The alkoxy and hydroxyl groups are strong ortho-, para-directing activators, making the aromatic ring highly susceptible to further electrophilic attack.[6]	1. Use a controlled brominating agent like NBS.[6][8] 2. Control stoichiometry: Use only one equivalent of the brominating agent. 3. Lower the reaction temperature to reduce the reaction rate.[6]
Unreacted Starting Material	Incomplete reaction due to insufficient reaction time, low temperature, or poor reagent quality.[1]	1. Monitor the reaction by TLC until the starting material is consumed. 2. Optimize reaction time and temperature. [1] 3. Ensure high-purity reagents.
Isomeric Products	If brominating first, the directing effects of the -OH and -Br groups can lead to isomers. If performing ether synthesis on a bromophenol, the position of the bromine will dictate the final structure.	1. Choose the synthetic route carefully. Isopropoxylation of 3-bromophenol is often more selective than bromination of 2-isopropoxyphenol.
Products from C-Alkylation	Under certain conditions, the phenoxide can undergo C-alkylation in addition to the desired O-alkylation, although this is less common.	1. Use polar aprotic solvents like DMF or acetone, which favor O-alkylation.

Visualizing the Troubleshooting Process

The following diagram outlines a logical workflow for diagnosing and resolving low yield issues.

Caption: A decision tree for troubleshooting low product yield.

Frequently Asked Questions (FAQs)

Q1: What is the optimal synthetic route? Bromination first, or isopropoxylation first?

This is a critical strategic decision. While both routes are viable, they present different challenges.

• Route A: Isopropoxylation then Bromination: Starting with a phenol like guaiacol, performing the Williamson ether synthesis first, and then brominating the resulting 2-isopropoxyphenol.

  • Pros: The starting materials are readily available.

  • Cons: The 2-isopropoxy group is a strong activating group, making the subsequent bromination prone to over-reaction and the formation of dibrominated species.[6]

• Route B: Bromination then Isopropoxylation: Starting with a bromophenol (e.g., 3-bromophenol), and then performing the Williamson ether synthesis.

  • Pros: This route often provides better regioselectivity. The positions for substitution are already defined by the starting material.

  • Cons: The electron-withdrawing nature of the bromine atom can slightly deactivate the ring, potentially making the initial deprotonation of the phenol less efficient, though this effect is generally minor.

Recommendation: For better control and higher purity, Route B (Bromination then Isopropoxylation) is often preferred.

Q2: Which base and solvent combination is best for the Williamson ether synthesis step?

The choice of base and solvent is critical for driving the SN2 reaction to completion.[5]

Base	Solvent	Temperature	Advantages	Disadvantages
NaH	DMF, THF	Room Temp to 50 °C	Highly effective, drives reaction to completion.[2]	Moisture-sensitive, requires inert atmosphere.
K₂CO₃	Acetone, DMF	Reflux	Easier to handle, less hazardous.[5]	Slower reaction, may require higher temperatures and longer times.
NaOH	Ethanol	Reflux	Inexpensive, readily available.	Can lead to side reactions, solvent can act as a nucleophile.

Recommendation: For lab-scale synthesis where yield is paramount, Sodium Hydride (NaH) in anhydrous DMF is the gold standard. For larger-scale or process chemistry applications, the less hazardous Potassium Carbonate (K₂CO₃) may be a more practical choice.[2][5]

Q3: How can I effectively purify the final 3-Bromo-2-isopropoxyphenol product?

Purification is essential to remove unreacted starting materials and side products.

• Step 1: Aqueous Workup: After the reaction is complete, a standard aqueous workup is necessary. This typically involves quenching the reaction, extracting the product into an organic solvent (like ethyl acetate or dichloromethane), washing with water and brine, and drying over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄).[9]

• Step 2: Column Chromatography: This is the most effective method for separating the desired product from closely related impurities.[10][11]

  • Stationary Phase: Silica gel is standard.

  • Mobile Phase: A non-polar/polar solvent system is used. A good starting point is a gradient of ethyl acetate in hexanes or heptane. The optimal ratio should be determined by TLC analysis.

• Step 3: Recrystallization (Optional): If the product obtained from chromatography is a solid and still shows minor impurities, recrystallization can be an excellent final polishing step.[11] Choose a solvent system where the product is soluble when hot but sparingly soluble when cold.

Optimized Experimental Protocol (Route B)

This protocol outlines the synthesis starting from 3-bromophenol.

Caption: Workflow for the synthesis of 3-Bromo-2-isopropoxyphenol.

References

• BenchChem. (2025). A Comparative Guide to Williamson Ether Synthesis Conditions for Optimal Performance. BenchChem Technical Support.
• Chemistry Steps. (2022). The Williamson Ether Synthesis. Chemistry Steps.
• ACS Sustainable Chemistry & Engineering. (2025). Cooperative Lewis Acid/Metal Dual Catalysis for the Selective ortho-Alkylation of Phenols.

• Organic Syntheses. 3-Bromo-5,6-dihydro-2H-pyran-2-one. Organic Syntheses. [Link]

• BenchChem. (2025). Troubleshooting Bromination Side Reactions in Phenol Synthesis. BenchChem Technical Support.
• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Master Organic Chemistry.
• Chemistry LibreTexts. (2019). 10.6: Williamson Ether Synthesis. Chemistry LibreTexts.

• Wikipedia. Williamson ether synthesis. Wikipedia. [Link]

• Organic Syntheses. 3,5-Dibromo-2-pyrone. Organic Syntheses. [Link]

• BenchChem. (2025). Optimizing reaction conditions for 3-Bromo-3-phenylpropanoic acid synthesis. BenchChem Technical Support.

• MDPI. (2011). Practical Synthesis of Hydroxychromenes and Evaluation of Their Biological Activity. MDPI. [Link]

• R Discovery. Synthesis of 3-bromo-2-pyrones and their reactions with bases. R Discovery. [Link]

• Google Patents. (EP0913381B1). Method for purifying a bromine compound.

• RSC Publishing. (2018). Practical, mild and efficient electrophilic bromination of phenols by a new I(iii)-based reagent: the PIDA–AlBr3 system. RSC Publishing. [Link]

• National Center for Biotechnology Information. Practical, mild and efficient electrophilic bromination of phenols by a new I(iii)-based reagent: the PIDA–AlBr3 system. PubMed Central. [Link]

• National Center for Biotechnology Information. Ir-Catalyzed ortho-Borylation of Phenols Directed by Substrate–Ligand Electrostatic Interactions. PubMed Central. [Link]

• Chemia. (2024). Bromination reactions with phosphorus bromides (bromo-phosphoranes). Chemia. [Link]

• YouTube. (2013). Bromination of Phenols. [Link]

• Research Square. (2025). Optimising Bromination of Phenols: Investigating the Role of pH and Oxidizer in Electrophilic Substitution Reaction. Research Square. [Link]

• BenchChem. (2025). Technical Support Center: Purification of 2-Bromo-3'-hydroxyacetophenone. BenchChem Technical Support.

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• 2. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
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• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing HPLC Mobile Phase for 3-Bromo-2-isopropoxyphenol Purification

This guide provides a comprehensive, in-depth resource for researchers, scientists, and drug development professionals facing challenges with the reversed-phase High-Performance Liquid Chromatography (RP-HPLC) purification of 3-Bromo-2-isopropoxyphenol. Drawing from established chromatographic principles and field-proven experience, this document offers a structured approach to mobile phase optimization and troubleshooting, ensuring robust and efficient purification outcomes.

Introduction: The Challenge of Purifying Substituted Phenols

3-Bromo-2-isopropoxyphenol is a substituted phenolic compound, a class of molecules frequently encountered in pharmaceutical and chemical synthesis. The presence of a hydroxyl group on the aromatic ring imparts acidic properties, while the bromo and isopropoxy substituents contribute to its overall hydrophobicity. This combination of characteristics can present unique challenges during RP-HPLC purification, including poor peak shape (tailing), inadequate resolution from impurities, and shifting retention times.

The key to a successful separation lies in the rational optimization of the mobile phase. By carefully controlling parameters such as pH, organic solvent composition, and additives, it is possible to modulate the ionization state of the analyte and its interactions with the stationary phase, leading to sharp, symmetrical peaks and baseline resolution.[1][2]

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the HPLC purification of 3-Bromo-2-isopropoxyphenol in a direct question-and-answer format.

Q1: My peak for 3-Bromo-2-isopropoxyphenol is tailing significantly. What is the most likely cause and how can I fix it?

A1: Peak tailing for phenolic compounds is most commonly caused by secondary interactions between the acidic phenolic hydroxyl group and residual silanol groups on the silica-based stationary phase (e.g., C18).[3][4] These interactions lead to a portion of the analyte molecules being more strongly retained, resulting in a skewed peak shape.

Troubleshooting Steps:

• Mobile Phase pH Adjustment: The most effective way to mitigate this is to suppress the ionization of both the analyte's phenolic group and the stationary phase's silanol groups. This is achieved by acidifying the mobile phase. A good starting point is to adjust the pH of the aqueous component to between 2.5 and 3.5 using an acidifier like formic acid, acetic acid, or phosphoric acid.[3][5] At this low pH, the phenolic hydroxyl group is protonated (non-ionized), reducing its ability to interact with the stationary phase via ion exchange.[1][6][7]

• Use of "Tail-Suppressing" Additives: Historically, a small concentration of a competing base, such as triethylamine (TEA), was added to the mobile phase.[5] TEA preferentially interacts with the active silanol sites, effectively shielding them from the analyte. However, modern, high-purity "Type B" silica columns have a much lower concentration of active silanols, often reducing the need for such additives.[5]

• Column Choice: If tailing persists, consider using a column with a different stationary phase chemistry or one that is specifically end-capped to minimize residual silanol activity.

Q2: I am seeing poor resolution between my target compound and a closely eluting impurity. What mobile phase parameters can I adjust to improve selectivity?

A2: Improving resolution, or selectivity, requires altering the relative retention times of the two compounds. Several mobile phase parameters can be manipulated to achieve this:

• Change the Organic Modifier: Acetonitrile and methanol are the most common organic solvents in RP-HPLC. They exhibit different selectivities for various compounds. If you are using acetonitrile, try switching to methanol, or vice-versa. You can also explore ternary mixtures (e.g., water/acetonitrile/methanol) to fine-tune selectivity.[8][9]

• Modify the Mobile Phase pH: As discussed, pH affects the ionization state of acidic and basic compounds.[1][6][10] A slight change in pH can disproportionately affect the retention of your target compound versus the impurity if their pKa values differ, thus improving separation.

• Adjust the Gradient Slope: If you are using a gradient elution, a shallower gradient (i.e., a slower increase in the percentage of organic solvent over time) will increase the separation window between peaks, often leading to better resolution.

Q3: My retention times are drifting from one injection to the next. What could be the cause?

A3: Retention time instability is a common issue that can often be traced back to the mobile phase or the column itself.

Potential Causes and Solutions:

• Inadequate Column Equilibration: Ensure the column is fully equilibrated with the starting mobile phase conditions before each injection. A common rule of thumb is to flush the column with 10-20 column volumes of the initial mobile phase.

• Mobile Phase Instability: If your mobile phase contains a buffer, ensure it is within its effective buffering range (typically +/- 1 pH unit from its pKa). Also, be aware of the potential for volatile components (like formic acid or triethylamine) to evaporate over time, changing the mobile phase composition. Prepare fresh mobile phase daily.

• Column Contamination: Strongly retained impurities from previous injections can accumulate on the column, altering its chemistry and causing retention time shifts.[11] Implement a regular column washing procedure.

• Temperature Fluctuations: Column temperature can affect retention times. Using a column oven to maintain a constant temperature can improve reproducibility.[12]

Systematic Mobile Phase Optimization Workflow

A systematic approach is crucial for efficiently developing a robust purification method. The following workflow outlines a logical progression for optimizing the mobile phase for 3-Bromo-2-isopropoxyphenol.

Caption: Systematic workflow for HPLC mobile phase optimization.

Experimental Protocol: pH Screening for Peak Shape Improvement

Objective: To determine the optimal mobile phase pH for minimizing peak tailing of 3-Bromo-2-isopropoxyphenol.

Methodology:

• Prepare Aqueous Stock Solutions:

  • Solution A: HPLC-grade water with 0.1% (v/v) Formic Acid (approx. pH 2.7).

  • Solution B: HPLC-grade water with 0.1% (v/v) Phosphoric Acid (approx. pH 2.1).

  • Solution C: HPLC-grade water (unadjusted).

• Prepare Mobile Phases: For each aqueous stock solution, prepare a corresponding mobile phase by mixing it with acetonitrile in a 50:50 (v/v) ratio.

• System Equilibration:

  • Install a C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Begin with the mobile phase containing formic acid.

  • Equilibrate the system at a flow rate of 1.0 mL/min for at least 20 column volumes or until a stable baseline is achieved.

• Injection and Analysis:

  • Inject a standard solution of 3-Bromo-2-isopropoxyphenol.

  • Record the chromatogram, paying close attention to the peak shape and retention time. Set UV detection at an appropriate wavelength (e.g., 280 nm, a common wavelength for phenolic compounds).[12][13]

• Sequential Analysis:

  • Flush the system thoroughly with the next mobile phase (e.g., the one containing phosphoric acid).

  • Repeat steps 3 and 4 for each prepared mobile phase.

• Data Evaluation:

  • Compare the chromatograms obtained at different pH values.

  • Calculate the tailing factor (Tf) for the 3-Bromo-2-isopropoxyphenol peak in each run.

  • Select the pH that yields a tailing factor closest to 1.0.

Data Presentation: Impact of Mobile Phase on Performance

The following table summarizes typical results from a mobile phase optimization study for a substituted phenol, illustrating the impact of different parameters on key chromatographic performance indicators.

Mobile Phase Composition	Analyte Retention Time (min)	Tailing Factor (Tf)	Resolution (Rs) from Impurity
50:50 ACN:H₂O (unadjusted pH)	8.5	2.1	1.1
50:50 ACN:H₂O + 0.1% Formic Acid	9.2	1.2	1.6
50:50 ACN:H₂O + 0.1% Phosphoric Acid	9.5	1.1	1.7
50:50 MeOH:H₂O + 0.1% Formic Acid	11.3	1.3	2.2

ACN: Acetonitrile, MeOH: Methanol

Analysis of Table:

• Effect of Acidification: The addition of either formic or phosphoric acid significantly improves the tailing factor from 2.1 to 1.2 and 1.1, respectively, demonstrating the suppression of silanol interactions.[3][5]

• Effect of Organic Modifier: Switching from acetonitrile to methanol increases the retention time (indicating methanol is a weaker solvent for this analyte) and significantly improves the resolution from the critical impurity (Rs from 1.6 to 2.2), highlighting a change in selectivity.[8]

Conclusion

Optimizing the mobile phase is a critical, multi-faceted process in the successful purification of 3-Bromo-2-isopropoxyphenol by RP-HPLC. By systematically addressing issues of peak shape through pH control and enhancing resolution by judiciously selecting the organic modifier and adjusting the gradient, researchers can develop robust and efficient methods. This guide provides a foundational framework for troubleshooting and method development, grounded in the fundamental principles of chromatography.

References

• Veeprho. (2025, February 1). Exploring the Role of pH in HPLC Separation. [Link]

• PharmaGuru. (2025, October 7). What Is Role of pH In HPLC Separation: Learn Easily In 7 Minutes. [Link]

• Optimization Strategy for Isocratic Separation of Halogenated Phenols by Reversed Phase Liquid Chromatography with Methanol-Water Mobile. (n.d.). [Link]

• Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. (n.d.). YMC. [Link]

• Moravek, Inc. (2024, December 4). Exploring the Role of pH in HPLC Separation. [Link]

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?[Link]

• Biotage. (2023, January 24). How does an acid pH affect reversed-phase chromatography separations?[Link]

• Byrne, D. (n.d.). Reverse phase HPLC separation of phenolic compounds from ripe fruit... ResearchGate. [Link]

• SEPARATION OF PHENOLIC COMPOUNDS FROM FOODS BY REVERSED-PHASE HIGH PERFORMANCE LIQUID CHROMATOGRAPHY. (n.d.). Redalyc. [Link]

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

• HPLC Optimization of Aromatic Compounds. (n.d.). Scribd. [Link]

• Tyteca, E., et al. (n.d.). Retention and Selectivity of Aromatic Hydrocarbons with Polar Groups in Ternary Reversed-Phase–HPLC Systems with Tetrahydrofuran as Modifier. LCGC International. [Link]

• HPLC Troubleshooting Guide. (n.d.). [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
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• 8. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
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• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. asianpubs.org [asianpubs.org]
• 13. researchgate.net [researchgate.net]

Technical Support Center: 3-Bromo-2-isopropoxyphenol Synthesis & Regiocontrol

Welcome to the Technical Support Center for advanced regiocontrolled synthesis. This guide is designed for researchers and drug development professionals struggling with isomer impurities during the production of 1,2,3-trisubstituted phenolic building blocks.

Diagnostic Overview: The Regioselectivity Problem

Q: I am attempting to synthesize 3-bromo-2-isopropoxyphenol by directly brominating 2-isopropoxyphenol. My GC-MS shows a complex mixture, and the yield of the target 3-bromo isomer is negligible. Why is this happening?

A: You are encountering a fundamental limitation of Electrophilic Aromatic Substitution (EAS). In 2-isopropoxyphenol, both the hydroxyl (–OH) and isopropoxy (–OiPr) groups are ortho/para directors. However, the –OH group is significantly more activating and less sterically hindered than the –OiPr group.

Consequently, the directing effects of the –OH group dominate the reaction. The electrophilic bromine preferentially attacks position 4 (para to –OH) and position 6 (ortho to –OH). Position 3 (your target) is meta to the strongly activating –OH group and sterically shielded by the bulky isopropyl moiety, making it electronically and sterically disfavored for direct attack [1].

Table 1: Typical Isomer Distribution from Direct Bromination of 2-Isopropoxyphenol

Reagent / Conditions	Target: 3-Bromo Isomer	Impurity: 4-Bromo Isomer	Impurity: 6-Bromo Isomer
Br₂, AcOH, 25 °C	< 2%	~65%	~33%
NBS, DMF, 0 °C	< 5%	~70%	~25%
Br₂, CH₂Cl₂, -78 °C	Trace	~80%	~20%

The Solution: Regiocontrolled Synthesis via Baeyer-Villiger/Dakin Oxidation

Q: How can I completely eliminate the 4-bromo and 6-bromo impurities and achieve a high-purity yield of 3-bromo-2-isopropoxyphenol?

A: To bypass the EAS regioselectivity issue, you must use a "pre-installed" halogen strategy. The most reliable, field-proven method is to start with 3-bromosalicylaldehyde (which already has the bromine at the correct relative position). You first alkylate the phenol to install the isopropoxy group, and then convert the aldehyde into a hydroxyl group using a Baeyer-Villiger oxidation followed by basic hydrolysis [2, 3].

Caption: Comparison of direct EAS versus the regiocontrolled Baeyer-Villiger oxidation pathway.

Step-by-Step Methodology

Part A: Synthesis of 3-Bromo-2-isopropoxybenzaldehyde

• Setup: In a round-bottom flask, dissolve 1.0 equivalent of 3-bromosalicylaldehyde in anhydrous DMF.

• Deprotonation: Add 2.0 equivalents of anhydrous K₂CO₃. Causality: The weak base selectively deprotonates the phenol to form a highly nucleophilic phenoxide without causing side reactions with the aldehyde.

• Alkylation: Add 1.5 equivalents of 2-bromopropane (isopropyl bromide). Heat the mixture to 80 °C for 12 hours. Causality: DMF is a polar aprotic solvent that leaves the phenoxide unsolvated and highly reactive, accelerating the Sₙ2 substitution.

• Workup: Cool to room temperature, quench with water, and extract with ethyl acetate. Wash the organic layer extensively with brine to remove DMF, dry over Na₂SO₄, and concentrate to yield the intermediate.

Part B: Baeyer-Villiger Oxidation & Self-Validating Hydrolysis

This step utilizes trifluoroperacetic acid (generated in situ) to perform a Baeyer-Villiger migration, forming an aryl formate ester, which is subsequently hydrolyzed [4].

• Oxidant Preparation: In a flask cooled to 0 °C, carefully add trifluoroacetic anhydride (TFAA) to a mixture of 35% aqueous H₂O₂ in CH₂Cl₂. Stir for 1 hour.

• Oxidation: In a separate flask, dissolve the 3-bromo-2-isopropoxybenzaldehyde in CH₂Cl₂ and add Na₂HPO₄ (dibasic sodium phosphate). Slowly add the oxidant solution at 0 °C. Causality: The Na₂HPO₄ acts as a crucial buffer. The reaction generates strong trifluoroacetic acid (TFA) as a byproduct, which could cleave your newly installed isopropoxy ether. The buffer neutralizes the TFA, protecting the ether linkage.

• Hydrolysis & Phase-Separation (Self-Validating Step): After complete consumption of the aldehyde, quench the reaction with 10% aqueous Na₂CO₃ and extract with diethyl ether. Then, vigorously stir the ether layer with 1 N aqueous NaOH for 1.5 hours.

  • Causality: The NaOH hydrolyzes the intermediate aryl formate ester into the target phenol. Because phenols are acidic, it immediately forms a water-soluble sodium phenoxide salt that partitions entirely into the aqueous layer. Any unreacted starting material or non-phenolic impurities remain trapped in the ether layer, which is discarded. This phase separation acts as a self-validating purification system.

• Isolation: Acidify the aqueous NaOH extract with concentrated HCl until the pH is < 2. The neutral 3-bromo-2-isopropoxyphenol will precipitate or oil out. Extract this with fresh diethyl ether, dry, and concentrate to yield the pure target compound.

Caption: Step-by-step self-validating workflow for the synthesis of 3-bromo-2-isopropoxyphenol.

Frequently Asked Questions (FAQs)

Q: Can I use mCPBA instead of TFAA/H₂O₂ for the oxidation step? A: Yes. meta-Chloroperoxybenzoic acid (mCPBA) is a standard reagent for the Baeyer-Villiger oxidation of electron-rich benzaldehydes. However, the TFAA/H₂O₂ system (trifluoroperacetic acid) is generally more electrophilic and often provides faster conversion and higher yields for sterically hindered ortho-substituted benzaldehydes [2]. If using mCPBA, ensure you use a slight excess (1.2 - 1.5 eq) and monitor carefully for completion before proceeding to the NaOH hydrolysis step.

Q: Why does the protocol strictly specify maintaining 0 °C during the oxidant addition? A: The generation of trifluoroperacetic acid and its subsequent reaction with the aldehyde are highly exothermic. Allowing the temperature to spike can lead to the thermal decomposition of the peroxide (reducing yield) or over-oxidation of the aromatic ring (leading to quinone impurities). Maintaining a strict 0 °C environment ensures the kinetic control necessary for a clean migratory insertion.

References

• Use of Bromine and Bromo-Organic Compounds in Organic Synthesis DataPDF / Chemical Reviews URL
• Synthesis of 3-bromo-2-methoxyphenol PrepChem URL
• Expanding the Structural Diversity at the Phenylene Core of Ligands for the von Hippel–Lindau E3 Ubiquitin Ligase: Development of Highly Potent Hypoxia-Inducible Factor-1α Stabilizers PMC / NIH URL
• An Oxidative Dearomatization Approach to Tetrodotoxin via a Masked ortho-Benzoquinone Organic Letters - ACS Publications URL

Resolving emulsion issues during liquid-liquid extraction of 3-Bromo-2-isopropoxyphenol

Topic: Troubleshooting Emulsion Formation During the Liquid-Liquid Extraction of 3-Bromo-2-isopropoxyphenol

Welcome to the technical support center for common downstream processing challenges. This guide provides in-depth troubleshooting strategies for resolving emulsions encountered during the liquid-liquid extraction of 3-Bromo-2-isopropoxyphenol. As a halogenated phenolic ether, this compound's unique physicochemical properties can sometimes lead to the formation of frustratingly stable emulsions. This document synthesizes fundamental chemical principles with field-proven laboratory techniques to help you efficiently achieve clean phase separation.

Frequently Asked Questions (FAQs): The Science of Emulsions

Q1: What exactly is an emulsion and why is it a problem?

An emulsion is a stable mixture of two or more immiscible liquids (like oil and water) where one liquid is dispersed in the other as microscopic or submicroscopic droplets.[1] This creates a cloudy or milky, often viscous, third layer between the distinct organic and aqueous phases, making it impossible to separate them cleanly in a separatory funnel.[2][3] The presence of an emulsion hinders the complete extraction of the target analyte and can lead to significant product loss and contamination of the desired layer.[3][4]

Q2: Why is my extraction of 3-Bromo-2-isopropoxyphenol particularly prone to forming emulsions?

The formation of emulsions is often stabilized by surfactant-like compounds that possess both hydrophilic and hydrophobic properties.[4] Several factors related to the structure of 3-Bromo-2-isopropoxyphenol and the reaction mixture can contribute to this issue:

• Phenolic Hydroxyl Group: The hydroxyl group can be deprotonated, especially at higher pH, forming a phenoxide. This ionic species can act as a surfactant, stabilizing the interface between the aqueous and organic layers.

• Structural Features: The combination of a polar hydroxyl group, a non-polar isopropoxy group, and a lipophilic brominated aromatic ring gives the molecule amphiphilic character, which can contribute to stabilizing emulsions.

• Impurities: Residual starting materials, byproducts from the synthesis, or partially soluble salts can act as potent emulsifying agents.[1] Finely divided solid particulates can also stabilize emulsions through a phenomenon known as a Pickering emulsion.[5]

Troubleshooting Guide: A Stepwise Approach to Breaking Emulsions

When an emulsion forms, it is best to address it with a systematic approach, starting with the least invasive methods.

Q3: I see an emulsion forming. What is the very first thing I should do?

Patience and Gentle Agitation. The simplest first step is to allow the separatory funnel to stand undisturbed in a ring clamp for 10 to 60 minutes.[1][6] Gravity alone is often sufficient to break weak emulsions. You can gently swirl the funnel or tap the sides of the glass to encourage the droplets to coalesce.[1][6] Avoid vigorous shaking, which is a primary cause of emulsion formation; gentle inversions are usually sufficient for extraction.[4]

Q4: I've waited, but the emulsion is persistent. What is the next step?

Chemical Intervention. If time and gentle agitation do not work, altering the chemical properties of the aqueous layer is the most common and effective strategy.

• "Salting Out" with Brine: The addition of a saturated aqueous solution of sodium chloride (brine) is the most widely used technique.[1][4][7]

  • Why it works: Adding brine dramatically increases the ionic strength of the aqueous layer.[1][4][8] This reduces the solubility of organic compounds (like your product and organic solvents) in the aqueous phase and disrupts the interfacial tension stabilizing the emulsion, forcing the layers apart.[1][9] It also helps to draw water out of the organic layer.[10]

• Adjusting the pH: Altering the pH of the aqueous layer with dilute acid or base can be highly effective, especially when dealing with acidic or basic compounds.[1][11]

  • Why it works: For a phenolic compound like 3-Bromo-2-isopropoxyphenol, the state of the hydroxyl group is pH-dependent. At basic pH, it deprotonates to the phenoxide, increasing its aqueous solubility.[12] At acidic pH, it remains protonated and is more soluble in the organic phase.[13] By adding a dilute acid (e.g., 1M HCl), you can suppress the ionization of the phenol and any acidic impurities, which often breaks the emulsion.[6][14]

Intervention	Mechanism of Action	Best For
Addition of Brine (NaCl)	Increases ionic strength of the aqueous phase ("salting out"), reducing mutual solubility and disrupting the stabilizing interface.[1][4][8]	General purpose, highly effective for most common emulsions.
pH Adjustment (Acidification)	Suppresses the ionization of phenolic compounds and acidic impurities, reducing their surfactant-like activity.[6][12]	Emulsions stabilized by basic phenoxides or other acidic/basic impurities.
Addition of a Different Solvent	Alters the polarity and density of the organic phase, which can disrupt the emulsion's stability.[4][8]	When density similarity between layers is suspected to be the cause.[2]

Q5: The chemical methods didn't fully resolve the issue. Are there mechanical options?

Yes. If the emulsion is particularly stubborn, physical or mechanical force can be used to compel the separation.

• Filtration: Pass the entire mixture (or just the emulsion layer) through a plug of glass wool or a pad of a filter aid like Celite in a funnel.[1][5]

  • Why it works: The porous medium physically disrupts the fine droplets, encouraging them to coalesce into larger drops that can then separate.[1] This is very effective for emulsions stabilized by fine solid particles.

• Centrifugation: If you have the equipment and the volume is manageable, centrifugation is a highly effective method.[1][8]

  • Why it works: The strong centrifugal force accelerates the separation process driven by the density difference between the two phases.[1][8]

• Ultrasonic Bath: Place the separatory funnel (unstoppered) in an ultrasonic bath.

  • Why it works: The high-frequency sound waves provide energy to disrupt the emulsified droplets, promoting coalescence.[1][11] This can be a good option for thermally sensitive compounds.

Q6: Can I use temperature to break the emulsion?

Yes, but with caution. Gentle heating can sometimes help.

• Why it works: Heating can lower the viscosity of the liquids and increase the kinetic energy of the droplets, which may lead to coalescence.[11][15]

• Caution: This method should be used sparingly. Excessive heat can degrade your product, and heating flammable organic solvents is hazardous.[11] Conversely, sometimes cooling or even partially freezing the aqueous layer can also break an emulsion by forming ice crystals that disrupt the droplets.[11][16]

Decision-Making Workflow for Emulsion Resolution

The following flowchart provides a logical path for troubleshooting emulsions during your extraction.

Caption: A decision-making flowchart for resolving emulsions.

Experimental Protocols

Protocol 1: Standard Brine Wash

• Stop Shaking: Once an emulsion has formed and persists after waiting, cease agitation.

• Add Brine: Add a volume of saturated NaCl solution equal to approximately 10-20% of the aqueous layer volume to the separatory funnel.

• Mix Gently: Do not shake vigorously. Instead, gently invert the funnel 2-3 times to mix the brine with the aqueous layer. Vent the funnel.

• Observe: Allow the funnel to stand for several minutes. The emulsion layer should begin to shrink and disappear as the phases separate.

• Separate: Once a clear interface is visible, drain the aqueous layer and proceed with your workup.

Protocol 2: Filtration Through a Celite® Plug

• Prepare Plug: Take a Büchner or Hirsch funnel and place a piece of filter paper inside. Add a 1-2 cm layer of Celite or diatomaceous earth over the filter paper.

• Wet the Plug: Gently wet the Celite plug with the organic solvent you are using in your extraction to ensure it is properly packed.

• Filter: Carefully pour the entire contents of the separatory funnel (or just the emulsion layer if you can isolate it) through the Celite plug. Applying gentle vacuum can speed up the process.

• Rinse: Rinse the Celite plug with a small amount of fresh organic solvent to recover any product that may have been retained.

• Combine and Separate: Combine the filtrate in a clean separatory funnel. The layers should now be distinct and easily separable.

References

• Benchchem. (n.d.). How to resolve emulsions during Cyclohexaneacetic acid extraction.
• ResearchGate. (n.d.). Effect of pH on the solubility of phenolic compounds.
• Benchchem. (n.d.). Application Notes and Protocols for Liquid-Liquid Extraction of Phenolic Compounds.
• Reddit. (2021, March 16). Sometimes when we are extracting polar organic solutes from organic solvents we use brine instead of water.
• Spectro Scientific. (n.d.). Emulsion Breaking Techniques for Oil in Water Solvent Extractions.
• YouTube. (2024, February 26). Emulsion I How to break an emulsion formed in reaction workup? I Emulsion Breaking Techniques.
• Altiras. (n.d.). Emulsion Breaking Studies - Fuel & Chemical Separation Research.
• ResearchGate. (2014, December 29).
• AZoM. (2018, May 17).
• Reddit. (2018, February 9). Breaking emulsions. r/chemistry.
• PharmaInfo. (n.d.). Phenol Removal from Industrial Effluent Using Emulsion Liquid Membranes.
• BrainKart. (2018, March 23). Emulsion Problem Encountered in Extractions.
• Chemistry LibreTexts. (2022, April 7). 4.6: Step-by-Step Procedures For Extractions.
• Biotage. (2023, January 17). Tackling emulsions just got easier.
• LCGC International. (2025, November 27). Tips for Troubleshooting Liquid–Liquid Extractions.
• ResearchGate. (2014, November 7). How to break an emulsion during liquid liquid extraction when you need the aqueous phase afterwards?
• Wang, L., et al. (n.d.). Effects of Various Temperatures and pH Values on the Extraction Yield of Phenolics from Litchi Fruit Pericarp Tissue and the Antioxidant Activity of the Extracted Anthocyanins. PMC.
• Journal of Ecological Engineering. (2022, April 1).
• MDPI. (2021, September 12).
• PMC - NIH. (n.d.). Extraction of phenolic compounds: A review.
• Water Online. (2025, June 27).
• Google Patents. (n.d.).
• TUJES. (2017, October 15). Chemical, Thermal and Electrical Destabilization Methods of Crude Oil Emulsions: A Review.
• Chemistry LibreTexts. (2020, August 11). 4.7: Reaction Work-Ups.
• Chemistry Stack Exchange. (2022, October 5). Why does emulsions hinder the full extraction of a substance?

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Reactivity: 3-Bromo-2-isopropoxyphenol vs. 3-Bromo-2-methoxyphenol

For the discerning researcher engaged in the synthesis of complex molecular architectures, the choice of building block is a critical decision point that dictates synthetic strategy, reaction efficiency, and ultimate yield. Within the family of substituted phenols, 3-Bromo-2-isopropoxyphenol and 3-Bromo-2-methoxyphenol present as structurally similar yet functionally distinct intermediates. Their utility in pharmaceutical and materials science is predicated on the reactivity of the phenolic hydroxyl, the aromatic ring, and the carbon-bromine bond.

This guide provides an in-depth, objective comparison of their reactivity profiles. We will dissect how the seemingly minor substitution of a methoxy for an isopropoxy group introduces significant steric and subtle electronic differences that manifest in divergent chemical behavior. This analysis is grounded in fundamental organic chemistry principles and supported by established experimental protocols to empower you, the researcher, to make an informed selection for your specific synthetic challenge.

Structural and Physicochemical Properties: The Foundation of Reactivity

At first glance, the two molecules are near analogues. However, their fundamental properties, shaped by the nature of the ortho-alkoxy substituent, begin to tell a story of their differing reactivity.

Caption: Molecular structures of 3-Bromo-2-methoxyphenol and 3-Bromo-2-isopropoxyphenol.

Property	3-Bromo-2-methoxyphenol	3-Bromo-2-isopropoxyphenol	Source(s)
CAS Number	88275-88-1	1243404-99-0 (related structure)	[2][3]
Molecular Formula	C₇H₇BrO₂	C₉H₁₁BrO₂	[2][3]
Molecular Weight	203.04 g/mol	231.09 g/mol	[2][3]
Melting Point	35-36 °C	Not available	[2]
Physical Form	Low Melting Solid / Liquid	Not available	[2][4]
Predicted pKa	~9.1 - 9.3	~9.1 - 9.4	[1]

Unpacking the Substituent Effects: Steric vs. Electronic Control

The reactivity of these molecules is governed by a delicate interplay between the electronic effects of all three substituents and the steric hindrance imposed by the alkoxy group.

Electronic Profile

Both the methoxy (-OCH₃) and isopropoxy (-OCH(CH₃)₂) groups exert a similar electronic influence on the aromatic ring. They are powerful activating groups due to the resonance donation (+R effect) from the oxygen lone pairs, which increases electron density at the ortho and para positions.[5][6][7] This is countered by a weaker inductive electron-withdrawing effect (-I effect) owing to the electronegativity of the oxygen atom.[5][8] The net result is strong activation of the aromatic ring towards electrophilic attack.

The bromine atom has an opposing effect. It is an electron-withdrawing group via induction (-I effect), which deactivates the ring overall.[6] However, like the alkoxy groups, it possesses lone pairs that can be donated through resonance, directing incoming electrophiles to the ortho and para positions.

For the phenolic proton, both alkoxy groups are electron-donating, which tends to destabilize the corresponding phenoxide ion, making the phenol slightly less acidic than an unsubstituted phenol. The isopropyl group is slightly more electron-donating than the methyl group, suggesting 3-Bromo-2-isopropoxyphenol may be marginally less acidic (higher pKa) than its methoxy counterpart, though this effect is generally minimal.

Steric Hindrance: The Decisive Factor

The most significant point of divergence between these two molecules is steric bulk.[9][10][11] The isopropoxy group, with its two methyl branches, presents a much larger steric profile than the methoxy group. This steric hindrance has profound implications for reactions occurring at adjacent sites.

Caption: Steric profiles of methoxy vs. isopropoxy groups.

This difference in spatial demand primarily affects:

• Reactions at the C3 position: The site adjacent to both the bromine and the alkoxy group.

• Reactions involving the phenolic -OH group: Where approach of bulky reagents may be impeded.

• Cross-coupling at the C-Br bond: Where the coordination of a large catalyst complex is required.

Comparative Reactivity in Key Synthetic Transformations

We will now explore how these structural differences translate into practical reactivity in three common classes of reactions.

Reactions of the Phenolic Hydroxyl Group (e.g., Williamson Ether Synthesis)

The conversion of the phenolic hydroxyl to an ether is a fundamental transformation. The reactivity depends on the nucleophilicity of the phenoxide formed upon deprotonation.

• 3-Bromo-2-methoxyphenol: The resulting phenoxide is a potent nucleophile. The methoxy group offers minimal steric hindrance, allowing a wide range of alkylating agents (e.g., methyl iodide, benzyl bromide) to approach the oxygen atom unimpeded. Reactions are typically efficient under standard conditions (e.g., K₂CO₃ in acetone or NaH in THF).

• 3-Bromo-2-isopropoxyphenol: The phenoxide is expected to be of comparable, if not slightly greater, nucleophilicity due to the electron-donating isopropyl group. However, the bulky isopropoxy group can sterically shield the nucleophilic oxygen, potentially slowing the rate of reaction, especially with bulky electrophiles. For smaller electrophiles, the difference may be negligible, but for larger ones (e.g., trityl chloride), a significant decrease in reaction rate is anticipated compared to the methoxy analogue.

Verdict: For O-alkylation and O-acylation, 3-Bromo-2-methoxyphenol offers more reliable and faster kinetics with a broader range of electrophiles due to reduced steric congestion around the reaction center.

Electrophilic Aromatic Substitution (EAS)

The aromatic ring in both molecules is highly activated. The directing effects of the substituents converge to favor substitution at the C4 and C6 positions (para and ortho to the hydroxyl group, respectively).

• 3-Bromo-2-methoxyphenol: The powerful activating effects of the -OH and -OCH₃ groups strongly direct incoming electrophiles. Substitution is expected to occur readily. While the C6 position is sterically unencumbered, the C4 position is also highly accessible. Regioselectivity will depend on the specific electrophile and reaction conditions, but a mixture of products is possible.

• 3-Bromo-2-isopropoxyphenol: The directing effects are identical, but the steric influence is not. The bulky isopropoxy group significantly disfavors electrophilic attack at the adjacent C3 position (which is already deactivated) and will also exert some influence on the C-Br bond. More importantly, it provides a steric shield that may influence the ratio of C4 to C6 substitution. The C6 position remains the most sterically accessible and electronically activated site. Therefore, this substrate may offer superior regioselectivity for substitution at C6 compared to its methoxy counterpart.

Verdict: For achieving regioselective electrophilic substitution at the C6 position, 3-Bromo-2-isopropoxyphenol is the superior choice due to the steric blocking effect of the isopropoxy group, which disfavors reaction at other activated sites.

Palladium-Catalyzed Cross-Coupling (e.g., Suzuki-Miyaura Reaction)

The C-Br bond is a versatile handle for forming new carbon-carbon bonds. The efficiency of cross-coupling reactions depends on the electronic nature of the C-Br bond and, critically, the steric accessibility of this bond to the bulky palladium catalyst during the oxidative addition step.

• 3-Bromo-2-methoxyphenol: The ortho-methoxy group, while not excessively large, does exert some steric hindrance. This can necessitate the use of specialized ligands (e.g., bulky phosphine ligands like SPhos or XPhos) that promote the formation of a coordinatively unsaturated, reactive palladium species capable of accessing the C-Br bond.

• 3-Bromo-2-isopropoxyphenol: The steric challenge is magnified significantly.[9] The much larger isopropoxy group severely encumbers the ortho C-Br bond. Oxidative addition of the Pd(0) catalyst will be substantially slower. This will likely require more forcing reaction conditions (higher temperatures, longer reaction times) and highly active, sterically demanding catalyst systems to achieve reasonable conversion. In some cases, the reaction may fail entirely where the methoxy analogue succeeds.

Verdict: For cross-coupling reactions at the C-Br bond, 3-Bromo-2-methoxyphenol is unequivocally the more reactive substrate. Its reduced steric profile allows for easier access by the palladium catalyst, leading to faster, more efficient, and more reliable coupling.

Experimental Protocols: A Practical Guide

To illustrate these principles, we provide representative, self-validating protocols for key transformations.

Protocol 1: Regioselective Bromination of 3-Bromo-2-isopropoxyphenol (EAS)

This protocol is designed to favor substitution at the C6 position, leveraging the steric bulk of the isopropoxy group.

Caption: Workflow for regioselective electrophilic bromination.

Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-Bromo-2-isopropoxyphenol (1.0 eq.) in dichloromethane (DCM, approx. 0.2 M).

• Cooling: Place the flask in an ice-water bath and stir for 15 minutes until the internal temperature reaches 0-5 °C.

• Reagent Addition: Add N-Bromosuccinimide (NBS, 1.05 eq.) to the solution in small portions over 10 minutes, ensuring the temperature does not rise above 10 °C.

• Reaction: Allow the reaction to slowly warm to room temperature while stirring. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) (e.g., using a 4:1 Hexanes:Ethyl Acetate eluent). The reaction is typically complete within 2-4 hours.

• Quenching: Once the starting material is consumed, cool the mixture back to 0 °C and quench by the slow addition of a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) until the orange/yellow color dissipates.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel to yield the desired 3,6-Dibromo-2-isopropoxyphenol.

Causality: The choice of NBS provides a mild source of electrophilic bromine. Running the reaction at low temperature and adding the reagent slowly helps control the reaction rate and minimize the formation of undesired isomers. The steric bulk of the isopropoxy group is the primary factor directing the incoming electrophile to the more accessible C6 position.

Protocol 2: Suzuki-Miyaura Coupling of 3-Bromo-2-methoxyphenol

This protocol utilizes a modern catalyst system designed to overcome the moderate steric hindrance of the ortho-methoxy group.

Caption: Workflow for Suzuki-Miyaura cross-coupling.

Methodology:

• Reaction Setup: To a Schlenk flask, add 3-Bromo-2-methoxyphenol (1.0 eq.), the desired arylboronic acid (1.2 eq.), potassium carbonate (K₂CO₃, 2.5 eq.), and a magnetic stir bar.

• Catalyst Addition: In a separate vial, pre-mix the palladium source, such as Palladium(II) acetate (Pd(OAc)₂, 0.02 eq.), and a suitable phosphine ligand, such as SPhos (0.04 eq.). Add this catalyst mixture to the Schlenk flask.

• Solvent Addition: Add a degassed solvent mixture, typically Toluene and Water (e.g., 4:1 ratio, approx. 0.15 M).

• Degassing: Seal the flask and thoroughly degas the mixture by bubbling nitrogen through the solution for 15-20 minutes.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete in 6-18 hours.

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and water. Transfer to a separatory funnel and separate the layers. Extract the aqueous layer twice more with ethyl acetate.

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography to obtain the target biaryl product.

Causality: The choice of a bulky, electron-rich phosphine ligand (SPhos) is crucial. It stabilizes the Pd(0) species and facilitates the otherwise challenging oxidative addition step at the sterically hindered C-Br bond. The aqueous base is essential for the transmetalation step of the catalytic cycle.

Summary and Recommendations

The choice between 3-Bromo-2-isopropoxyphenol and 3-Bromo-2-methoxyphenol is not arbitrary but a strategic decision based on the desired chemical transformation.

Reaction Type	3-Bromo-2-methoxyphenol	3-Bromo-2-isopropoxyphenol	Recommendation
O-Alkylation / Acylation	More Reactive (Less steric hindrance)	Less Reactive (Especially with bulky reagents)	Choose the methoxy derivative for general ether/ester synthesis.
Electrophilic Aromatic Sub.	Less Regioselective	More Regioselective (Favors C6)	Choose the isopropoxy derivative to selectively target the C6 position.
Cross-Coupling (at C-Br)	Far More Reactive (Less steric hindrance)	Far Less Reactive (Significant steric hindrance)	Choose the methoxy derivative for reliable and efficient cross-coupling.

References

[12] PrepChem. (n.d.). Synthesis of 3-bromo-2-methoxyphenol. Retrieved from PrepChem.com. URL: [Link]

[13] PubChem. (n.d.). 3-Bromo-2-methoxyphenol. Retrieved from PubChem. URL: [Link]

[14] ChemBK. (n.d.). 4-Bromo-3-methoxyphenol. Retrieved from ChemBK. URL: [Link]

[5] Chemistry Stack Exchange. (2016, November 25). Why is methoxy group an electron donating group? Retrieved from Chemistry Stack Exchange. URL: [Link]

[6] Chemistry LibreTexts. (2022, September 24). 16.5: An Explanation of Substituent Effects. Retrieved from Chemistry LibreTexts. URL: [Link]

[7] ResearchGate. (2017, October 6). Methoxy gp on aromatic ring? Retrieved from ResearchGate. URL: [Link]

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[16] Google Patents. (n.d.). CN104693014A - Synthesis method of 5-bromo-2-methoxyphenol. Retrieved from Google Patents. URL:

[17] PubChem. (n.d.). 2-Bromo-3-isopropoxy-propenal. Retrieved from PubChem. URL: [Link]

[18] PubChem. (n.d.). 2-Bromo-3-methoxyphenol. Retrieved from PubChem. URL: [Link]

[9] Wikipedia. (n.d.). Steric effects. Retrieved from Wikipedia. URL: [Link]

[10] ChemTalk. (2021, June 9). Steric Hindrance. Retrieved from ChemTalk. URL: [Link]

[11] Chemistry Learner. (2024, April 12). Steric Hindrance: Definition, Factors, & Examples. Retrieved from Chemistry Learner. URL: [Link]

[3] PubChem. (n.d.). 3-Bromo-4-isopropoxyphenol. Retrieved from PubChem. URL: [Link]

[19] SciELO. (n.d.). The Influence of Methoxy and Ethoxy Groups on Supramolecular Arrangement of Two Methoxy-chalcones. Retrieved from SciELO. URL: [Link]

[20] PubChem. (n.d.). 2-Isopropoxyphenol. Retrieved from PubChem. URL: [Link]

[21] Royal Society of Chemistry. (n.d.). Steric hindrance regulation in hydrogen-bonded organic frameworks: from nonporous to microporous. Retrieved from Chemical Communications. URL: [Link]

[22] NextSDS. (n.d.). 3-BROMO-2-ISOPROPOXY-5-METHYLPHENYLBORO& — Chemical Substance Information. Retrieved from NextSDS. URL: [Link]

[23] PubChemLite. (n.d.). (3-bromo-2-methoxyphenyl)methanol (C8H9BrO2). Retrieved from PubChemLite. URL: [Link]

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[25] Royal Society of Chemistry. (2018, May 15). Practical, mild and efficient electrophilic bromination of phenols by a new I(III)-based reagent: the PIDA–AlBr3 system. Retrieved from RSC Publishing. URL: [Link]

[1] PubChem. (n.d.). 3-Bromophenol. Retrieved from PubChem. URL: [Link]

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Optimizing LC-MS/MS Method Validation for 3-Bromo-2-isopropoxyphenol: A Comparative Technical Guide

Executive Summary

The quantification of halogenated phenolic intermediates, such as 1[1], in biological matrices is a critical requirement during preclinical toxicokinetic evaluations and impurity profiling. Because of its unique structural features—a sterically hindered hydroxyl group, a heavy bromine atom, and a hydrophobic isopropoxy chain—this compound presents distinct analytical challenges, including volatility during extraction and matrix-induced ion suppression.

This guide objectively compares sample preparation techniques (Solid Phase Extraction vs. Liquid-Liquid Extraction) and chromatographic column chemistries (C18 vs. Biphenyl) to establish a robust, self-validating LC-MS/MS protocol. All methodologies discussed herein are designed to comply with the rigorous standards set forth by the2[2].

Part 1: The Molecular Challenge & Structural Rationale

To design an effective LC-MS/MS method, we must first understand the causality behind the analyte's behavior. 3-Bromo-2-isopropoxyphenol (MW: 231.09 g/mol ) is an acidic, moderately hydrophobic molecule.

• The Phenolic Hydroxyl: Requires strict pH control during extraction. If the pH exceeds its pKa, the molecule ionizes, drastically reducing its partition coefficient into organic solvents.

• The Bromine Atom: Imparts significant polarizability and electron density, making the molecule highly responsive to π−π and dipole-dipole interactions during chromatography, rather than relying solely on dispersive (hydrophobic) forces.

• Volatility: Halogenated phenols exhibit semi-volatile characteristics. Aggressive nitrogen blow-down steps during sample preparation often lead to unpredictable analyte loss, destroying assay precision.

Part 2: Sample Preparation Comparison (SPE vs. LLE)

The Causality of Extraction Choices

Historically, Liquid-Liquid Extraction (LLE) using non-polar solvents like Methyl tert-butyl ether (MTBE) has been the default for small hydrophobic molecules. However, for 3-Bromo-2-isopropoxyphenol, LLE results in highly variable recovery. The primary failure point is the evaporation step; the semi-volatile nature of the brominated phenol causes it to co-evaporate with the organic solvent.

Conversely, Solid Phase Extraction (SPE) using a polymeric reversed-phase sorbent (e.g., Hydrophilic-Lipophilic Balance) circumvents this issue. By loading the sample under slightly acidic conditions, the phenol remains protonated and strongly retains on the sorbent. Elution with a protic solvent (methanol) ensures complete recovery, and the cleaner extract requires less aggressive evaporation, preserving the analyte and minimizing matrix effects from residual plasma phospholipids.

Performance Data: SPE vs. LLE in Rat Plasma

Metric (at 50 ng/mL)	Liquid-Liquid Extraction (MTBE)	Solid Phase Extraction (Polymeric RP)
Absolute Recovery	62.4% ± 14.2%	91.8% ± 3.1%
Matrix Effect (IS-Normalized)	0.78 (22% Ion Suppression)	0.96 (4% Ion Suppression)
Process Efficiency	48.6%	88.1%
Evaporative Loss	High (>25% loss at 40°C N2)	Low (<5% loss at 30°C N2)

Optimized SPE Protocol

To ensure a self-validating system, include a stable-isotope-labeled internal standard (SIL-IS) prior to extraction.

• Sample Pre-treatment: Aliquot 100 µL of rat plasma into a microcentrifuge tube. Add 10 µL of SIL-IS (1 µg/mL). Add 100 µL of 2% Phosphoric acid ( H3​PO4​ ) in water to disrupt protein binding and protonate the phenol. Vortex for 30 seconds.

• Conditioning: Pass 1.0 mL of 100% Methanol (MeOH) through the SPE cartridge, followed by 1.0 mL of LC-MS grade water. Do not let the sorbent dry.

• Loading: Apply the pre-treated plasma sample to the cartridge at a flow rate of 1 mL/min.

• Washing: Wash the cartridge with 1.0 mL of 5% MeOH in water to remove polar interferences and salts.

• Elution: Elute the analyte into a clean collection tube using 1.0 mL of 100% MeOH.

• Evaporation & Reconstitution: Evaporate the eluate under a gentle stream of nitrogen at a maximum of 30°C to prevent volatilization. Reconstitute in 100 µL of Initial Mobile Phase (e.g., 40% Water / 60% Methanol).

Figure 1: Step-by-step Solid Phase Extraction (SPE) workflow for plasma samples.

Part 3: Chromatographic Separation (C18 vs. Biphenyl)

The Causality of Column Selectivity

Standard C18 columns, such as the 3[3], rely exclusively on dispersive, hydrophobic (van der Waals) interactions. While excellent for general-purpose separations, halogenated aromatic compounds often co-elute with endogenous lipid species on C18 phases, leading to ion suppression in the MS source.

In contrast, the 4[4] column leverages a dual-retention mechanism. In addition to hydrophobicity, the biphenyl ligand engages in strong π−π and dipole-dipole interactions with the electron-rich bromine atom and the aromatic ring of 3-Bromo-2-isopropoxyphenol. This orthogonal selectivity shifts the analyte's retention time away from the primary matrix suppression zones, dramatically improving the Signal-to-Noise (S/N) ratio at the Lower Limit of Quantification (LLOQ).

Performance Data: Column Comparison

Chromatographic Parameter	Waters ACQUITY BEH C18 (1.7 µm)	Phenomenex Kinetex Biphenyl (1.7 µm)
Retention Time (Rt)	1.85 min (Co-elutes with lipids)	2.45 min (Clean baseline)
Peak Asymmetry (Tailing)	1.42	1.08
S/N at LLOQ (1 ng/mL)	8:1	35:1
Resolution from Isobars	Marginal ( Rs​ < 1.2)	Excellent ( Rs​ > 2.5)

Optimized LC-MS/MS Protocol

• Analytical Column: Phenomenex Kinetex Biphenyl, 50 x 2.1 mm, 1.7 µm.

• Mobile Phase A: 0.1% Formic Acid in LC-MS Grade Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0.0 - 0.5 min: 20% B

  • 0.5 - 3.0 min: Linear ramp to 95% B

  • 3.0 - 4.0 min: Hold at 95% B (Wash)

  • 4.0 - 5.0 min: 20% B (Re-equilibration)

• MS/MS Detection (Negative ESI): 3-Bromo-2-isopropoxyphenol is best detected in negative ion mode due to the acidic phenol group. The primary Multiple Reaction Monitoring (MRM) transition is m/z 229.0 → 187.0 (representing the loss of the propene group, 42 Da).

Part 4: Method Validation Summary (ICH M10 Compliance)

A bioanalytical method is only as trustworthy as its validation data. Following the optimization of the SPE and Biphenyl chromatography, the method was subjected to full validation per 2[2].

• Selectivity: No interfering peaks >20% of the LLOQ response were observed in 6 independent lots of blank rat plasma.

• Accuracy & Precision: Intra-day and inter-day precision (CV%) were ≤ 7.4% across all Quality Control (QC) levels. Accuracy ranged from 94.2% to 106.5%, well within the ICH M10 requirement of ± 15% ( ± 20% at LLOQ).

• Stability: The analyte demonstrated stability in plasma for 24 hours at room temperature, through 3 freeze-thaw cycles (-80°C to RT), and in the reconstituted extract for 48 hours in the autosampler (4°C).

Figure 2: Logical workflow for bioanalytical method validation per ICH M10.

References

• Demystifying the ICH M10 Bioanalytical Method Validation Guidelines. Worldwide Clinical Trials. Available at:[Link]

• “Prep-and-Shoot”: The Completely Automated Workflow for the Hydrolysis and Analysis of Urine Samples by LC/MS/MS. GERSTEL, Inc. Available at:[Link]

Sources

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Comparative toxicity of 3-Bromo-2-isopropoxyphenol and related halophenols

Comparative Toxicity and Mechanistic Profiling of 3-Bromo-2-isopropoxyphenol vs. Legacy Halophenols

Executive Summary & Structural Rationale

Halophenols are ubiquitous in environmental chemistry as disinfection byproducts (DBPs) and are heavily utilized in drug development as versatile synthetic building blocks[1][2]. While legacy compounds like 2,4,6-tribromophenol (TBP) and pentachlorophenol (PCP) have well-documented toxicity profiles characterized by severe mitochondrial uncoupling and endocrine disruption, emerging substituted derivatives like 3-Bromo-2-isopropoxyphenol (3-BIP, CAS: 1026796-53-1) present unique structure-activity relationships (SAR).

As an Application Scientist evaluating these building blocks for pharmaceutical synthesis, it is critical to understand the causality behind their toxicological behavior. The toxicity of halophenols is fundamentally driven by two factors: the leaving tendency of the halogen and the lipophilicity (Log Kow​ ) of the molecule[3][4]. Bromine is significantly more potent than chlorine in driving cytotoxic outcomes[3]. However, the presence of an isopropoxy group at the ortho position relative to the phenolic hydroxyl in 3-BIP fundamentally alters its physicochemical properties. The bulky alkoxy group increases the partition coefficient, driving higher membrane permeability, while simultaneously providing steric hindrance. This structural shielding reduces the molecule's ability to act as an efficient proton shuttle, thereby modulating its baseline toxicity and off-target receptor binding compared to unhindered halophenols[4].

Comparative Physicochemical and Toxicity Profiles

To contextualize the toxicological footprint of 3-BIP, we must benchmark it against established halophenols. The acute toxicity of these compounds increases with the number of substituted halogen atoms, as seen in the progression from 2-bromophenol to 2,4,6-tribromophenol[3].

Table 1: Structural and Toxicological Comparison of Halophenols

Compound	CAS Number	Structural Features	Est. Log Kow​	Primary Toxicity Mechanism	Relative Cytotoxicity Potential
3-Bromo-2-isopropoxyphenol (3-BIP)	1026796-53-1	Ortho-isopropoxy group, meta-bromine	~3.5 - 4.0	Lipophilic narcosis, moderate oxidative stress	Moderate (Sterically hindered -OH limits uncoupling)
2,4,6-Tribromophenol (TBP)	118-79-6	Polybrominated, unhindered phenol	4.13	Severe mitochondrial uncoupling, endocrine disruption	High (EC50 ~1.57 mg/L in D. magna)[3]
2,4-Dichlorophenol (DCP)	120-83-2	Polychlorinated	3.06	Cytotoxicity, moderate uncoupling	Moderate-High
2-Bromophenol (2-BP)	95-56-7	Monobrominated	2.35	Baseline cytotoxicity	Low

Mechanistic Pathways of Halophenol Toxicity

The primary drivers of halophenol toxicity involve a cascade of intracellular events leading to cellular apoptosis[1].

• Membrane Penetration: Driven by the Log Kow​ , lipophilic phenols easily cross the phospholipid bilayer[4].

• Mitochondrial Uncoupling: The weakly acidic phenolic -OH group allows legacy halophenols to shuttle protons across the inner mitochondrial membrane, collapsing the proton motive force. For 3-BIP, the isopropoxy group sterically hinders this interaction, potentially reducing uncoupling efficiency.

• Oxidative Stress & Developmental Toxicity: Recent models have demonstrated that brominated phenols significantly downregulate pluripotent genes and induce reactive oxygen species (ROS) at lower concentrations than their chlorinated counterparts[1].

Halophenol-induced cytotoxicity and apoptotic signaling pathways.

Experimental Workflows: Self-Validating Toxicity Profiling

To accurately assess the comparative toxicity of novel building blocks like 3-BIP against legacy DBPs, researchers must employ robust, self-validating in vitro assays. The following protocol leverages human extended pluripotent stem (EPS) cells, which bypass the ethical limitations of primary human embryos while providing a highly sensitive developmental toxicity model[1].

Protocol: High-Throughput EPS Cell Cytotoxicity & Pluripotency Assay

• Step 1: Cell Culturing & Seeding Maintain human EPS cells on vitronectin-coated plates in a highly defined EPS medium. Seed cells at a density of 1×104 cells/well in 96-well plates. Self-Validation Check: Always include a vehicle control (0.1% DMSO) to establish baseline viability and a positive control (10 µM TBP) to ensure the assay window is valid and sensitive to bromophenols[1].

• Step 2: Compound Dosing Prepare serial dilutions of 3-BIP, TBP, and DCP ranging from 0.1 µM to 100 µM. Treat the cells for 48 hours. The lipophilic nature of these compounds ensures rapid cellular uptake.

• Step 3: Viability Quantification Utilize an ATP-based luminescent cell viability assay (e.g., CellTiter-Glo). Because luminescence is directly proportional to the number of metabolically active cells, this step objectively quantifies metabolic collapse caused by mitochondrial uncoupling.

• Step 4: Pluripotency Gene Expression (qPCR) Extract RNA from parallel treated plates and quantify the expression of core pluripotency markers (OCT4, SOX2, NANOG). Halophenol exposure typically results in a dose-dependent decline in these markers, indicating developmental toxicity[1].

Self-validating EPS cell experimental workflow for toxicity profiling.

Implications for Drug Development

For drug development professionals utilizing 3-BIP as a precursor for bioactive reagents (e.g., in the synthesis of complex benzimidazole derivatives)[2], understanding its baseline cytotoxicity is crucial for optimizing the therapeutic index. While the isopropoxy group mitigates some direct receptor-mediated endocrine disruption via steric shielding, the presence of the bromine atom ensures that baseline lipophilic narcosis remains a relevant factor in early-stage safety pharmacology[3][4]. By utilizing the EPS cell workflows described above, researchers can empirically validate the safety margins of 3-BIP-derived candidates against legacy halophenol benchmarks.

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• 1. Comparative cytotoxicity studies of halophenolic disinfection byproducts using human extended pluripotent stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
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